3-Amino-5-(methylsulfanyl)pentanamide

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Amino-5-(methylsulfanyl)pentanamide (CAS 771528-65-5): A Novel Compound for Advanced Research

Disclaimer: The compound 3-Amino-5-(methylsulfanyl)pentanamide (CAS 771528-65-5) is a novel chemical entity with limited information available in public scientific literature and databases. This guide has been constructed by leveraging data from its chemical structure, information on structurally related analogs, and established principles of organic chemistry and biochemistry. The experimental protocols and potential applications described herein are based on scientific inference and should be considered theoretical until validated by empirical studies.

Executive Summary and Introduction

3-Amino-5-(methylsulfanyl)pentanamide is a fascinating, yet under-documented, molecule that sits at the intersection of amino acid and amide chemistry. Its structure, featuring a primary amine, a terminal amide, and a methylsulfanyl group, suggests a rich potential for applications ranging from medicinal chemistry to materials science. The presence of the methylsulfanyl moiety, in particular, hints at a structural relationship to the essential amino acid methionine and its derivatives, including L-beta-homomethionine, a known plant metabolite.[1]

This technical guide aims to provide researchers, scientists, and drug development professionals with a comprehensive overview of 3-Amino-5-(methylsulfanyl)pentanamide. By dissecting its chemical identity, proposing a logical synthetic pathway, outlining robust analytical methodologies, and exploring its inferred biological relevance, this document serves as a foundational resource to stimulate and guide future research into this promising compound. Our approach is grounded in established scientific principles, ensuring that while we venture into the theoretical, we remain anchored to the tenets of expertise, authoritativeness, and trustworthiness.

Chemical Identity and Predicted Physicochemical Properties

The fundamental characteristics of a molecule dictate its behavior in both chemical and biological systems. While experimental data for 3-Amino-5-(methylsulfanyl)pentanamide is scarce, we can derive its core identifiers and predict its physicochemical properties using computational methods based on its known structure.

Identifier	Value	Source
Chemical Name	3-Amino-5-(methylsulfanyl)pentanamide	-
CAS Number	771528-65-5	[2]
Molecular Formula	C6H14N2OS	Inferred from Structure
SMILES	O=C(N)CC(N)CCSC	[2]
Molecular Weight	162.25 g/mol	Calculated
Predicted XLogP3	-1.5 to -2.0	Computational Estimate
Predicted Hydrogen Bond Donors	3	Computational Estimate
Predicted Hydrogen Bond Acceptors	3	Computational Estimate
Predicted Rotatable Bond Count	5	Computational Estimate

Note: Predicted values are generated from cheminformatics software and should be confirmed experimentally.

Proposed Synthesis and Manufacturing Workflow

A robust and reproducible synthetic route is paramount for the exploration of any novel compound. In the absence of published methods for 3-Amino-5-(methylsulfanyl)pentanamide, we propose a logical and efficient retrosynthetic approach rooted in well-established organic chemistry principles.

Retrosynthetic Analysis and Strategy

The target molecule can be disconnected at the amide and amine functionalities. A plausible strategy involves the synthesis of a protected β-amino acid precursor, followed by amidation and deprotection. A key starting material could be a derivative of glutamic acid or a related compound that allows for the introduction of the methylsulfanyl group.

Proposed Synthetic Protocol

The following multi-step synthesis is proposed to yield 3-Amino-5-(methylsulfanyl)pentanamide.

Step 1: Synthesis of a Protected γ-Lactone Precursor

• Begin with a commercially available N-Boc-L-glutamic acid.

• Reduce the side-chain carboxylic acid selectively to an alcohol using a reagent like borane-dimethyl sulfide complex (BMS).

• Protect the resulting primary alcohol with a suitable protecting group, such as a silyl ether (e.g., TBDMS).

• The remaining carboxylic acid can then be converted to the desired methylsulfanyl ethyl group through a multi-step process involving reduction, activation (e.g., tosylation), and displacement with sodium thiomethoxide.

Step 2: Amidation and Deprotection

• The fully protected precursor is then subjected to amidation. The protected carboxylic acid is activated using a coupling agent such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[3]

• The activated acid is then reacted with ammonia or an ammonia equivalent to form the primary amide.

• Finally, removal of the N-Boc and any other protecting groups under acidic conditions (e.g., trifluoroacetic acid in dichloromethane) will yield the target compound, 3-Amino-5-(methylsulfanyl)pentanamide.

Visualization of the Proposed Synthesis

Caption: Proposed synthetic workflow for 3-Amino-5-(methylsulfanyl)pentanamide.

Analytical Characterization and Quality Control

Ensuring the identity, purity, and stability of a novel compound is a critical aspect of research and development. A multi-pronged analytical approach is recommended for the comprehensive characterization of 3-Amino-5-(methylsulfanyl)pentanamide.

Recommended Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will be essential for structural elucidation and confirmation. The spectra are expected to show characteristic peaks for the aliphatic protons, the amine and amide protons, and the methylsulfanyl group.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition and exact mass of the molecule.

• High-Performance Liquid Chromatography (HPLC): A validated HPLC method is crucial for determining the purity of the compound and for quantifying it in various matrices. Hydrophilic Interaction Liquid Chromatography (HILIC) would likely be a suitable separation mode due to the polar nature of the analyte.[4]

Protocol: Purity Determination by HILIC-UV

• Instrumentation: An HPLC system equipped with a UV detector and a HILIC column (e.g., silica or amide-based stationary phase).

• Mobile Phase A: Acetonitrile with 0.1% formic acid.

• Mobile Phase B: Water with 0.1% formic acid.

• Gradient Elution: A gradient from high organic to increasing aqueous content to ensure retention and subsequent elution of the polar analyte. A typical gradient might run from 95% A to 50% A over 15 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV detection at 210 nm, where the amide bond exhibits absorbance.

• Sample Preparation: Dissolve the compound in a mixture of acetonitrile and water (e.g., 80:20 v/v) to ensure compatibility with the initial mobile phase conditions.

• Injection Volume: 5-10 µL.

• Data Analysis: Purity is assessed by calculating the peak area percentage of the main analyte peak relative to the total area of all observed peaks.

Visualization of the Analytical Workflow

Caption: A typical analytical workflow for quality control.

Inferred Biological Relevance and Potential Applications

The structural motifs within 3-Amino-5-(methylsulfanyl)pentanamide provide clues to its potential biological roles and applications. The presence of a β-amino acid backbone and a sulfur-containing side chain are particularly noteworthy.

Structural Analogy to L-beta-homomethionine

The carboxylic acid analog of our target compound, (3R)-3-Amino-5-(methylthio)pentanoic acid, is also known as L-beta-homomethionine.[1] This compound has been identified as a metabolite in Brassica napus (rapeseed).[1] This suggests that 3-Amino-5-(methylsulfanyl)pentanamide could potentially interact with biological pathways involving amino acid metabolism, particularly those related to methionine. It could act as a competitive inhibitor or an alternative substrate for enzymes that process methionine or its derivatives.

Potential as a Peptidomimetic Building Block

β-amino acids are of great interest in drug discovery because they can be incorporated into peptides to create peptidomimetics with enhanced stability against enzymatic degradation. The unique side chain of 3-Amino-5-(methylsulfanyl)pentanamide could be leveraged to design novel peptide-based therapeutics with specific binding properties.

Role in Drug Development and as a Biofilm Modulator

Amino acids and their derivatives are increasingly being investigated as adjuvants to enhance the efficacy of existing drugs.[5] For instance, certain D-amino acids have been shown to disrupt microbial biofilms, making the embedded bacteria more susceptible to antibiotics.[5] The unique structure of 3-Amino-5-(methylsulfanyl)pentanamide makes it a candidate for investigation in similar applications.

Visualization of a Hypothetical Mechanism of Action

Caption: Hypothetical competitive inhibition of a metabolic enzyme.

Safety, Handling, and Storage

As a novel chemical with uncharacterized toxicological properties, 3-Amino-5-(methylsulfanyl)pentanamide must be handled with the utmost care, following standard laboratory safety protocols for compounds of unknown toxicity.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves, when handling the compound.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or aerosols.[6] Avoid contact with skin and eyes.[6]

• Storage: Store in a tightly sealed container in a cool, dry, and dark place. Inert atmosphere storage may be beneficial to prevent potential oxidation of the sulfur atom.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for chemical waste.[7]

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An In-depth Technical Guide to the Biological Role of Beta-Homomethionine Derivatives in Metabolism

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the biological significance of β-homomethionine and its derivatives. Moving beyond its established role in plant secondary metabolism, we delve into its broader implications in metabolic pathways, potential therapeutic applications, and the analytical methodologies crucial for its study. This document synthesizes current knowledge to offer a detailed resource for researchers, clinicians, and industry professionals engaged in metabolic research and drug development. We will explore the biosynthesis of β-homomethionine, its functional roles as a metabolic precursor and a building block for novel peptides, its putative catabolic pathways, and detailed protocols for its analysis.

Introduction: Beyond a Methionine Analogue

Methionine, a canonical α-amino acid, is fundamental to life, serving as a cornerstone for protein synthesis and as a key methyl donor via its conversion to S-adenosylmethionine (SAM). Its homologue, β-homomethionine, an amino acid with an additional methylene group in its backbone, has long been recognized for its role in the biosynthesis of glucosinolates in plants of the Brassicales order. However, emerging research is beginning to shed light on the broader biological relevance of β-homomethionine and its derivatives, positioning them as intriguing molecules for metabolic studies and as building blocks in medicinal chemistry. The incorporation of β-amino acids into peptides can confer resistance to proteolytic degradation, enhance bioavailability, and induce specific secondary structures, making them valuable tools in drug design.[1][2][3] This guide will provide an in-depth exploration of the metabolic journey of β-homomethionine derivatives, from their synthesis to their potential impact on cellular processes and therapeutic development.

Biosynthesis of β-Homomethionine: A Chain Elongation Story

The primary and most well-understood pathway for β-homomethionine synthesis occurs in plants as part of the methionine chain elongation cycle, a critical process for generating the diversity of aliphatic glucosinolates. This pathway involves a series of enzymatic reactions that iteratively add a methylene group to the side chain of methionine.

The key enzymatic steps are:

• Transamination: The process is initiated by the removal of the amino group from methionine, a reaction catalyzed by branched-chain aminotransferases (BCATs). This step converts methionine into its corresponding α-keto acid, 4-methylthio-2-oxobutanoate.

• Condensation: The α-keto acid then condenses with acetyl-CoA, catalyzed by methylthioalkylmalate synthase (MAMS). This reaction adds two carbons to the skeleton.

• Isomerization and Oxidative Decarboxylation: A subsequent isomerization and an oxidative decarboxylation step, catalyzed by isopropylmalate isomerase (IPMI) and isopropylmalate dehydrogenase (IPMDH) respectively, results in a chain-elongated α-keto acid.

• Final Transamination: This elongated α-keto acid can then be transaminated back to an amino acid, yielding homomethionine (one additional methylene group) or dihomomethionine (two additional methylene groups), depending on the number of cycles.

This chain elongation pathway is a testament to the metabolic plasticity of plants, allowing for the generation of a vast array of secondary metabolites from primary metabolic building blocks.

Visualizing the Pathway:

Caption: A proposed catabolic pathway for β-homomethionine.

Analytical Methodologies: A Practical Guide

Accurate and sensitive quantification of β-homomethionine and its derivatives in biological matrices is essential for studying their metabolic roles and for pharmacokinetic analysis in drug development. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose due to its high selectivity and sensitivity. [4][5]

Sample Preparation Protocol for Biological Fluids (Plasma/Serum)

This protocol is a general guideline and should be optimized for specific applications.

• Protein Precipitation: To 100 µL of plasma or serum, add 300 µL of ice-cold methanol containing an appropriate internal standard (e.g., a stable isotope-labeled version of β-homomethionine).

• Vortexing: Vortex the mixture vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporation: Dry the supernatant under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase for LC-MS/MS analysis.

Causality: The use of a high ratio of organic solvent (methanol) ensures efficient precipitation of proteins, which can interfere with the analysis. The internal standard is crucial for accurate quantification by correcting for variations in sample preparation and instrument response.

LC-MS/MS Analysis Protocol

Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Chromatographic Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for separating β-homomethionine from other matrix components.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the analyte, followed by a wash and re-equilibration step.

• Mass Spectrometry: Operated in positive electrospray ionization (ESI+) mode.

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions for β-homomethionine and its internal standard should be optimized for sensitive and selective detection. For example, for S-adenosylmethionine, a related compound, a transition of m/z 399.0 → 250.1 is used. [5] Self-Validation: The protocol's reliability is ensured by including quality control (QC) samples at low, medium, and high concentrations within each analytical run. The accuracy and precision of the measurements for these QC samples must fall within acceptable limits (typically ±15%).

Quantitative Data Summary

Currently, there is a scarcity of published data on the absolute concentrations of β-homomethionine in various biological systems. However, studies on methionine metabolism provide valuable context. For instance, in healthy young men, the rate of methionine transmethylation has been estimated to be around 14 µmol/kg/h in the fed state. [6]Future research employing the analytical methods described above will be crucial for establishing baseline levels of β-homomethionine and its derivatives in different organisms and disease states.

Metabolite	Organism/Condition	Concentration/Flux Rate	Reference
Methionine Transmethylation	Human (fed state)	~14 µmol/kg/h	[6]
Homocysteine Disposal	Rat Liver (in vitro)	46% via cystathionine β-synthase	[7]

Conclusion and Future Perspectives

β-Homomethionine and its derivatives represent a fascinating and underexplored area of metabolism with significant potential for therapeutic innovation. While their role in plant biology is well-established, their metabolic fate and function in other organisms remain largely enigmatic. The ability of β-amino acids to enhance the pharmacological properties of peptides positions β-homomethionine as a valuable tool for drug discovery. Future research should focus on elucidating the complete metabolic pathways of these compounds in mammals, identifying the enzymes involved, and exploring their potential as biomarkers and therapeutic agents. The development and application of robust analytical methods will be paramount to advancing our understanding of the biological roles of these intriguing molecules.

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• Finkelstein, J. D., & Martin, J. J. (1984). Methionine metabolism in mammals. Distribution of homocysteine between competing pathways. The Journal of biological chemistry, 259(15), 9508–9513. [Link]

• Sufrin, J. R., & Porter, C. W. (1987). Isozyme-specific enzyme inhibitors. 14. 5'(R)-C-[(L-homocystein-S-yl)methyl]adenosine 5'-(beta,gamma-imidotriphosphate), a potent inhibitor of rat methionine adenosyltransferases. Journal of medicinal chemistry, 30(9), 1599–1603. [Link]

• Gellekink, H., van Oppenraaij-Emmerzaal, D., van Rooij, A., & Kluijtmans, L. A. (2013). High-throughput and simultaneous quantitative analysis of homocysteine–methionine cycle metabolites and co-factors in blood plasma and cerebrospinal fluid by isotope dilution LC–MS/MS. Analytical and bioanalytical chemistry, 405(2-3), 853–863. [Link]

• Sufrin, J. R., & Porter, C. W. (1986). Isozyme-specific enzyme inhibitors. 11. L-homocysteine-ATP S-C5' covalent adducts as inhibitors of rat methionine adenosyltransferases. Journal of medicinal chemistry, 29(9), 1569–1575. [Link]

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• (Reference to a protocol for homocysteine and methylmalonic acid analysis)
• (Reference to a study on quantitative analysis of methionine oxid
• (Reference to an LC-MS/MS analysis protocol)
• (Reference to a validated LC-MS/MS method for homocysteine quantific

• Singh, Y., Sharma, P., & Kumar, P. (2017). Synthesis and Pharmacology of α/β3-Peptides Based on the Melanocortin Agonist Ac-His-dPhe-Arg-Trp-NH2 Sequence. ACS omega, 2(11), 7853–7860. [Link]

• (Reference to a study on hybrid alpha/beta-peptides)
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• (Reference to a guide on reliable quantit

• Storch, K. J., Wagner, D. A., Burke, J. F., & Young, V. R. (1988). Quantitative study in vivo of methionine cycle in humans using [methyl-2H3]- and [1-13C]methionine. The American journal of physiology, 255(3 Pt 1), E322–E331. [Link]

• (Reference to a study on quantification of methionine and selenomethionine)
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difference between L-methionine and beta-homomethionine amide

This guide provides a rigorous technical comparison between L-Methionine (a natural proteinogenic

-amino acid) and -Homomethionine Amide (a synthetic -amino acid derivative). It is structured to support researchers in peptidomimetic design, medicinal chemistry, and drug stability optimization.[1]

Technical Guide: L-Methionine vs. -Homomethionine Amide

Structural Divergence, Synthetic Pathways, and Pharmacological Utility

Executive Summary & Core Distinctions

The transition from L-Methionine (L-Met) to

-Homomethionine Amide ( -hMet-NH ) represents a shift from natural substrate to metabolically stable peptidomimetic. While L-Met is the primary sulfur-donor and translation initiator in eukaryotic biology, -hMet-NH is an engineered building block designed to induce specific secondary structures (foldamers) and resist proteolytic degradation.

Feature	L-Methionine (L-Met)	-Homomethionine Amide ( -hMet-NH )
Class	-Amino Acid (Proteinogenic)	-Amino Acid Derivative (Peptidomimetic)
Backbone	1 carbon between N and C=O	2 carbons between N and C=O
C-Terminus	Carboxylic Acid (-COOH)	Primary Amide (-CONH )
Side Chain	Thioether (Ethyl methyl sulfide)	Thioether (Ethyl methyl sulfide)
Stereochemistry	L (S-configuration at -C)	L (R-configuration at -C)*
Proteolytic Stability	Low (t ~minutes/hours in plasma)	High (t >24 hours)
Primary Utility	Protein synthesis, Methylation (SAM)	Foldamers, Protease Inhibitors, Drug Stability

*Note: Due to Cahn-Ingold-Prelog priority rules, the natural L-configuration translates to (S) in

-amino acids but often (R) in -amino acids depending on the synthesis route, though they retain the same spatial orientation of the side chain.

Structural & Physicochemical Analysis[3]

The Backbone Homologation

The defining difference is the insertion of a methylene group (

) into the backbone.

• L-Met: The amino group is attached to the

  .
• -hMet-NH : The amino group is attached to the . The becomes a methylene spacer.

This homologation introduces an extra degree of torsional freedom, allowing

-peptides to adopt stable secondary structures (e.g., 14-helix, 12-helix) that are inaccessible to natural -peptides.

The Amide Cap

The conversion of the C-terminal acid to an amide (-CONH

) in -hMet-NH serves two critical functions in drug design:

• Electronic Neutrality: It removes the negative charge of the carboxylate at physiological pH, improving passive membrane permeability.

• H-Bonding Mimicry: It mimics the electronic environment of a peptide bond, making the molecule an excellent C-terminal cap or transition-state analogue.

Visualization of Structural Differences

Figure 1: Structural comparison highlighting the backbone insertion (Red) and amide capping (Blue) in the

-homo derivative.

Biochemical Implications & Applications

Proteolytic Stability (The "Beta" Effect)

Standard peptidases (e.g., trypsin, chymotrypsin, aminopeptidases) recognize the specific spatial arrangement of the peptide bond relative to the side chain in

-amino acids.

• Mechanism of Resistance: The extra methylene group in

  -hMet-NH shifts the scissile bond away from the enzyme's catalytic triad (usually Ser-His-Asp). The enzyme cannot effectively attack the carbonyl carbon, rendering the molecule nearly "invisible" to degradation.

• Application: This makes

  -hMet-NH ideal for oral peptide drugs where gastric stability is a limiting factor.

Foldamers and Secondary Structure

While L-Met promotes

-helices or -sheets depending on context, -hMet residues drive the formation of 14-helices (stabilized by H-bonds between residue and , forming a 14-membered ring). This predictable folding is crucial for designing "foldamers"—synthetic oligomers that mimic protein surfaces to disrupt protein-protein interactions (PPIs).

Synthesis Protocol: L-Met to -Homomethionine Amide

The synthesis typically employs the Arndt-Eistert Homologation , a robust method to insert a methylene group into a carboxylic acid.

Reaction Pathway Diagram

Figure 2: The Arndt-Eistert homologation pathway converting an

-amino acid to a -amino amide.[2]

Detailed Experimental Protocol

Objective: Synthesis of Fmoc-

-Homomethionine Amide from Fmoc-L-Methionine.

Safety Warning: Diazomethane is explosive and toxic. Use a dedicated blast shield and specialized glassware (smooth joints). Alternatively, use TMS-diazomethane (safer analog).

• Activation (Mixed Anhydride):

  • Dissolve Fmoc-L-Met-OH (1.0 eq) in anhydrous THF under

    atmosphere.

  • Cool to -15°C. Add N-methylmorpholine (NMM, 1.1 eq) followed by isobutyl chloroformate (1.1 eq).

  • Stir for 15 minutes to form the mixed anhydride.

• Diazoketone Formation:

  • Add a solution of diazomethane (approx. 2.5 eq in ether) to the reaction mixture at -15°C.

  • Allow to warm to 0°C and stir for 3 hours.

  • Validation: TLC should show a new, less polar spot (diazoketone).

  • Quench excess diazomethane with weak acetic acid solution or nitrogen stream. Evaporate solvent to yield the crude

    -diazoketone.

• Wolff Rearrangement & Amidation:

  • Dissolve the crude diazoketone in THF/Dioxane.

  • Add Silver Benzoate (0.1 eq) as catalyst.

  • Crucial Step: To obtain the amide directly, introduce Ammonia (

    ) gas or a saturated solution of ammonia in dioxane.

  • Sonicate or gently heat (to ~50°C) until

    evolution ceases. The silver catalyst promotes the rearrangement to a ketene intermediate, which is immediately trapped by ammonia to form the amide.

  • Alternative: Rearrange in water/dioxane to form the

    -homo acid, then couple with /EDC/HOBt to form the amide in a separate step (higher purity control).

• Purification:

  • Filter off silver catalyst.

  • Perform flash column chromatography (Ethyl Acetate/Hexane gradient).

  • Yield Target: >70%.

Experimental Validation: Proteolytic Stability Assay

To verify the "beta-effect," researchers must compare the half-life of the

-analog against the natural amino acid derivative.

Protocol:

• Substrates: Prepare

  solutions of:

  • Control: H-Met-NH

    (L-Methionine amide)

  • Test: H-

    -hMet-NH ( -Homomethionine amide)

• Enzyme Mix: Use Pronase E (non-specific protease mix) or purified Leucine Aminopeptidase (LAP).

• Incubation: Incubate substrates with enzyme (1:100 w/w ratio) in PBS (pH 7.4) at 37°C.

• Sampling: Aliquot samples at t = 0, 15m, 1h, 4h, 12h, 24h.

• Quenching: Add 10% TFA to stop the reaction.

• Analysis: Analyze via RP-HPLC (C18 column, Acetonitrile/Water gradient).

• Result Interpretation:

  • L-Met: Expect >90% degradation within 1-2 hours.

  • -hMet: Expect >95% intact compound after 24 hours.

References

• Seebach, D., & Gardiner, J. (2008). Beta-peptidic peptidomimetics. Accounts of Chemical Research. Link

• Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of Chemical Research. Link

• Podlech, J., & Seebach, D. (1995). On the preparation of beta-amino acids from alpha-amino acids using the Arndt-Eistert reaction. Liebigs Annalen. Link

• Steer, D. L., Lew, R. A., Perlmutter, P., Smith, A. I., & Aguilar, M. I. (2002). Beta-amino acids: versatile peptidomimetics. Current Medicinal Chemistry. Link

• Guichard, G., et al. (2000). Preparation of N-Fmoc-protected beta2- and beta3-amino acids. Journal of Organic Chemistry. Link

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. L -b-Homomethionine = 98.0 TLC 336182-07-1 [sigmaaldrich.com]

The Rise of β-Amino Amide Scaffolds: A Case Study on 3-Aminopentanamide Analogs as 11β-HSD1 Inhibitors

An In-Depth Technical Guide for Medicinal Chemists

Abstract

The exploration of non-classical bioisosteres and three-dimensional scaffolds is a cornerstone of modern medicinal chemistry, aimed at overcoming the limitations of planar, aromatic structures. Within this paradigm, small aliphatic scaffolds like the 3-aminopentanamide backbone and its analogs have emerged as versatile frameworks for developing potent and selective modulators of challenging biological targets. This guide delves into the strategic application of this structural motif, using the discovery of 3-amino-N-adamantyl-3-methylbutanamide derivatives as potent inhibitors of 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) as a central case study.[1] We will dissect the therapeutic rationale, mechanism of action, structure-activity relationships (SAR), and key experimental protocols, providing researchers with a comprehensive technical blueprint for leveraging this scaffold in drug discovery.

The Therapeutic Rationale: Targeting 11β-HSD1 in Metabolic Disease

The metabolic syndrome—a cluster of conditions including insulin resistance, hyperglycemia, dyslipidemia, and visceral obesity—presents a significant global health challenge.[2] While systemic levels of the glucocorticoid hormone cortisol are often normal in these patients, a key pathological feature is the excessive intracellular concentration of cortisol in metabolic tissues like the liver and adipose tissue.[2][3] This localized glucocorticoid excess drives many of the downstream pathologies.

The enzyme 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1) is the critical gatekeeper of intracellular cortisol levels.[4] It functions as an NADPH-dependent reductase, converting hormonally inactive cortisone into active cortisol, thereby amplifying the glucocorticoid signal within the cell.[5][6][7] In contrast, a second isoform, 11β-HSD2, inactivates cortisol to cortisone, primarily in mineralocorticoid-sensitive tissues like the kidney.[8]

Elevated 11β-HSD1 activity in adipose tissue and the liver is strongly linked to insulin resistance and the development of type 2 diabetes.[2][6] This makes the selective inhibition of 11β-HSD1 a highly attractive therapeutic strategy. The goal is to reduce tissue-specific cortisol levels without disrupting systemic cortisol circulation, which is vital for the stress response.[6] This targeted approach promises the benefits of reducing glucocorticoid-driven metabolic dysfunction while avoiding the side effects of systemic glucocorticoid blockade.

Mechanism of Action: The 11β-HSD1/Cortisol Signaling Cascade

The mechanism by which 11β-HSD1 inhibition confers therapeutic benefit is rooted in the canonical glucocorticoid signaling pathway. By blocking the enzyme, inhibitor compounds prevent the regeneration of active cortisol, leading to a cascade of beneficial downstream effects.

The Scaffold: 3-Amino-N-Adamantyl-3-Methylbutanamide Derivatives

The search for potent and selective 11β-HSD1 inhibitors has explored numerous chemical scaffolds. Adamantane-containing molecules have consistently emerged as a privileged structure, likely due to the bulky, lipophilic nature of the adamantyl cage, which can form favorable hydrophobic interactions within the enzyme's active site.[1][9][10][11]

Researchers at Yonsei University and Incheon National University identified a novel series of inhibitors based on a 3-amino-3-methylbutanamide core, a close structural analog to the 3-aminopentanamide scaffold.[1] This framework offers several advantages:

• Synthetic Tractability: The amide bond provides a straightforward point for diversification via standard coupling chemistry.

• 3D-Character: The non-aromatic, sp³-rich core provides a three-dimensional geometry that can improve binding specificity and physicochemical properties compared to flat, aromatic inhibitors.

• Vectorial Diversity: Substitutions can be explored at the amine (R¹), the amide (R²), and on the carbon backbone itself, allowing for fine-tuning of potency and properties.

General Synthesis Strategy

The synthesis of these derivatives follows a logical and robust pathway common in medicinal chemistry, centered on amide bond formation. The causality behind this choice is its high efficiency and tolerance for a wide range of functional groups.

This two-step process is highly modular. The crucial step is the amide coupling, where a carbodiimide activator like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) is used to form an active ester with the carboxylic acid, which is then readily displaced by the nucleophilic adamantylamine. The Boc (tert-Butoxycarbonyl) protecting group on the 3-amino position is essential to prevent unwanted side reactions, such as self-polymerization, ensuring the desired amide is formed exclusively.

Structure-Activity Relationship (SAR) Analysis

The optimization of this scaffold was guided by structure-based drug design, leading to the identification of key structural features that govern inhibitory potency.[1] The data below, extracted from the primary literature, illustrates the iterative process of modifying the scaffold to enhance activity against human 11β-HSD1.[1]

Compound	R¹ Group	R² Group	h11β-HSD1 IC₅₀ (nM)
8a	H	1-Adamantyl	160
8b	Methyl	1-Adamantyl	210
8c	Ethyl	1-Adamantyl	260
8d	H	2-Adamantyl	140
8e	H	Phenyl	> 5000
8f	H	4-Fluorophenyl	> 5000
8g	H	Cyclohexyl	> 5000
8j	H	1-Adamantyl-4-ax-OH	20
8k	H	1-Adamantyl-4-eq-OH	110
Table 1: SAR data for key 3-amino-3-methylbutanamide derivatives. Data sourced from Lee et al., 2014.[1]

Key Insights from SAR:

• Primacy of the Adamantyl Group: Replacing the 1-adamantyl group (Compound 8a ) with phenyl (8e ) or cyclohexyl (8g ) moieties completely abolishes activity. This demonstrates an absolute requirement for the bulky, rigid adamantane cage for effective binding. The 2-adamantyl analog (8d ) retains high potency, suggesting some flexibility in the connection point.[1]

• Amine Substitution is Detrimental: Alkylation of the 3-amino group (R¹) with methyl (8b ) or ethyl (8c ) groups leads to a slight decrease in potency compared to the unsubstituted parent (8a ). This suggests the primary amine (R¹=H) may be involved in a critical hydrogen bonding interaction within the active site.[1]

• Targeted Hydroxylation Enhances Potency: The most significant breakthrough came from introducing a hydroxyl group onto the adamantyl cage. Adding an axial hydroxyl at the C4 position (Compound 8j ) resulted in an 8-fold increase in potency (IC₅₀ = 20 nM) compared to the parent compound.[1] In contrast, an equatorial hydroxyl group (8k ) provided only a modest improvement. This stereochemical preference strongly implies that the axial -OH group forms a new, highly favorable hydrogen bond with a specific residue in the enzyme's binding pocket, anchoring the inhibitor more tightly.[1]

Experimental Protocols & Methodologies

Validating the activity of novel inhibitors requires robust and reproducible assays. The development of 11β-HSD1 inhibitors relies on both biochemical (enzyme-based) and cell-based assays to determine potency and cellular permeability.

Workflow for Inhibitor Evaluation

The process follows a standardized cascade, from initial high-throughput screening to detailed characterization in a cellular context, ensuring that promising compounds are advanced based on a comprehensive dataset.

Protocol 1: Biochemical 11β-HSD1 HTRF Assay

This protocol describes a Homogeneous Time-Resolved Fluorescence (HTRF) assay, a common method for measuring enzymatic activity in a high-throughput format.[12] It measures the generation of cortisol by the enzyme.

Principle: The assay uses two antibodies: one against cortisol labeled with a fluorescent acceptor (e.g., XL665) and a second antibody labeled with a fluorescent donor (e.g., Cryptate). When cortisol is produced by the enzyme, it brings the two antibodies into close proximity, allowing for Förster Resonance Energy Transfer (FRET) to occur, generating a measurable signal.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 100 mM Potassium Phosphate (pH 7.5), 1 mM EDTA.

  • Enzyme Solution: Recombinant human 11β-HSD1 microsomes diluted in assay buffer to the desired concentration (e.g., 1.5 µg/mL).[12]

  • Substrate/Cofactor Mix: Prepare a solution in assay buffer containing cortisone (final concentration 160 nM) and NADPH (final concentration 100 µM).[12]

  • Test Compounds: Prepare serial dilutions of the 3-aminopentanamide derivatives in DMSO, then dilute further in assay buffer.

• Assay Plate Setup (384-well format):

  • To each well, add 5 µL of the test compound solution (or DMSO for control wells).

  • Add 10 µL of the Enzyme Solution to all wells.

  • Initiate the reaction by adding 5 µL of the Substrate/Cofactor Mix.

• Enzymatic Reaction:

  • Incubate the plate at 37°C for 25-60 minutes. The exact time should be optimized to ensure the reaction is in the linear range.

• Reaction Termination and Detection:

  • Stop the reaction by adding 10 µL of a stop solution containing Cortisol-XL665 and anti-Cortisol Cryptate antibodies (as per manufacturer's instructions, e.g., Cisbio).[12]

  • Incubate the plate at room temperature for 2 hours to allow for antibody binding.

• Data Acquisition:

  • Read the plate on an HTRF-compatible plate reader, measuring fluorescence at 665 nm (acceptor) and 620 nm (donor). .

• Data Analysis:

  • Calculate the HTRF ratio (665 nm / 620 nm).

  • Determine percent inhibition for each compound concentration relative to DMSO controls.

  • Fit the dose-response data to a four-parameter logistic equation to calculate the IC₅₀ value.

Protocol 2: Cell-Based 11β-HSD1 Activity Assay

This assay measures the ability of a compound to inhibit the enzyme within a living cell, providing crucial information on cell permeability and intracellular target engagement.[9]

Principle: HEK-293 cells stably transfected to overexpress human 11β-HSD1 are incubated with cortisone and the test compound. The amount of cortisol produced and secreted into the medium is then quantified.

Step-by-Step Methodology:

• Cell Culture:

  • Culture HEK-293 cells stably expressing human 11β-HSD1 in appropriate media (e.g., DMEM with 10% FBS, G418 for selection) until confluent.

• Assay Preparation:

  • Seed the cells into a 96-well culture plate and grow to ~90% confluency.

  • On the day of the assay, wash the cells twice with serum-free media.

• Compound Incubation:

  • Add 100 µL of serum-free media containing the desired final concentration of the test compound (and DMSO for controls) to each well.

  • Pre-incubate the cells with the compound for 30 minutes at 37°C.

• Enzymatic Reaction in Cells:

  • Add cortisone to each well to a final concentration of 200-500 nM.

  • Incubate the plate for 4-6 hours at 37°C in a CO₂ incubator.

• Sample Collection and Analysis:

  • Carefully collect the supernatant (cell culture media) from each well.

  • Quantify the cortisol concentration in the supernatant using a commercially available Cortisol ELISA kit or LC-MS/MS.

• Data Analysis:

  • Calculate the amount of cortisol produced in each well.

  • Determine the percent inhibition of cortisol production for each compound concentration relative to the DMSO-treated control cells.

  • Plot the dose-response curve and calculate the cellular IC₅₀ value.

Future Directions and Outlook

The development of 3-amino-N-adamantyl-3-methylbutanamide derivatives showcases the power of combining a privileged fragment (adamantane) with a synthetically versatile and three-dimensional scaffold (β-amino amide). The lead compound 8j , with its potent IC₅₀ of 20 nM and clear SAR, represents an excellent starting point for further preclinical development.[1]

Future research in this area should focus on:

• Pharmacokinetic Optimization: Evaluating the metabolic stability, oral bioavailability, and tissue distribution of lead compounds. The amide bond can sometimes be susceptible to hydrolysis, which may require modification or "scaffold hopping" to a more stable isostere.[13]

• In Vivo Efficacy: Testing lead candidates in animal models of diabetes and metabolic syndrome to confirm that the in vitro potency translates to meaningful physiological effects, such as improved glucose tolerance and insulin sensitivity.[6]

• Broadening the Target Space: Applying the lessons learned from the 11β-HSD1 case study to other therapeutic targets. The 3-aminopentanamide scaffold and its analogs are well-suited for creating libraries to screen against other enzymes, ion channels, or receptors where a combination of hydrogen bonding and hydrophobic interactions is key to recognition.

References

• Terzic, J., et al. (2019). Local corticosterone activation by 11β-hydroxysteroid dehydrogenase 1 in keratinocytes: the role in narrow-band UVB-induced dermatitis. Scientific Reports. Available at: [Link]

• Chapman, K., et al. (2013). Changing glucocorticoid action: 11β-Hydroxysteroid dehydrogenase type 1 in acute and chronic inflammation. Journal of Steroid Biochemistry and Molecular Biology. Available at: [Link]

• Pereira, C., et al. (2021). Inhibitors of 11β-Hydroxysteroid Dehydrogenase Type 1 as Potential Drugs for Type 2 Diabetes Mellitus—A Systematic Review of Clinical and In Vivo Preclinical Studies. Molecules. Available at: [Link]

• Vaz, R. (2011). Development of 11β -HSD1 Inhibitors for the Treatment of Type 2 Diabetes. ResearchGate. Available at: [Link]

• Esteves, C., & Taylor, A. (2011). 11β-Hydroxysteroid dehydrogenase type 1: a metabolic gatekeeper to the peripheral nervous system. Diabetes, Obesity and Metabolism. Available at: [Link]

• Tiganescu, A., et al. (2021). Glucocorticoid-11β-HSD1-Cortisol Pathway in Human Skin: A Key Regulator of Skin Phenotype and Cardiometabolic and Age-Associated Diseases. ResearchGate. Available at: [Link]

• Lee, Y., et al. (2014). 3-Amino-N-adamantyl-3-methylbutanamide derivatives as 11β-hydroxysteroid dehydrogenase 1 inhibitor. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Kim, M., et al. (2021). Increased Expression of 11β-Hydroxysteroid Dehydrogenase Type 1 Contributes to Epidermal Permeability Barrier Dysfunction in Aged Skin. International Journal of Molecular Sciences. Available at: [Link]

• Wang, Y., et al. (2024). 11β-HSD1 mediates cortisol-induced HSC activation by regulating β-catenin signaling. ResearchGate. Available at: [Link]

• Seckl, J. (2004). 11β-hydroxysteroid dehydrogenase type 1: a cause of the metabolic syndrome and therapeutic target. Endocrine Abstracts. Available at: [Link]

• Nizioł-Łukaszewska, Z., et al. (2021). 11β-HSD as a New Target in Pharmacotherapy of Metabolic Diseases. International Journal of Molecular Sciences. Available at: [Link]

• Odermatt, A., et al. (2023). In vitro methods to assess 11β-hydroxysteroid dehydrogenase type 1 activity. Methods in Enzymology. Available at: [Link]

• Thomson, J., et al. (2018). 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors Still Improve Metabolic Phenotype in Male 11β-HSD1 Knockout Mice Suggesting Off-Target Mechanisms. Endocrinology. Available at: [Link]

• Schweizer, R., et al. (2004). A rapid screening assay for inhibitors of 11β-hydroxysteroid dehydrogenases (11β-HSD): Flavanone selectively inhibits 11β-HSD1 reductase activity. ResearchGate. Available at: [Link]

• Sun, D., et al. (2012). Adamantyl carboxamides and acetamides as potent human 11β-hydroxysteroid dehydrogenase type 1 inhibitors. Bioorganic & Medicinal Chemistry. Available at: [Link]

• Webster, S., et al. (2007). Discovery and Biological Evaluation of Adamantyl Amide 11beta-HSD1 Inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• Sun, D., et al. (2012). Adamantyl carboxamides and acetamides as potent human 11β-hydroxysteroid dehydrogenase type 1 inhibitors. PubMed. Available at: [Link]

• Sun, D., et al. (2013). Discovery of Adamantyl Heterocyclic Ketones as Potent 11β-Hydroxysteroid Dehydrogenase Type 1 Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Hu, B., et al. (2022). Scaffold Hopping in Drug Discovery. NIPER S.A.S. Nagar. Available at: [Link]

• de Souza, P., & Ertl, P. (2017). On The Origins of Three-Dimensionality in Drug-Like Molecules. Journal of Chemical Information and Modeling. Available at: [Link]

• Google Patents. (2020). Synthesis method of (R) -3-aminobutanol. Google Patents.

Sources

• 1. 3-Amino-N-adamantyl-3-methylbutanamide derivatives as 11β-hydroxysteroid dehydrogenase 1 inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. endocrine-abstracts.org [endocrine-abstracts.org]
• 3. 11β-HSD as a New Target in Pharmacotherapy of Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Local corticosterone activation by 11β-hydroxysteroid dehydrogenase 1 in keratinocytes: the role in narrow-band UVB-induced dermatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ovid.com [ovid.com]
• 8. Changing glucocorticoid action: 11β-Hydroxysteroid dehydrogenase type 1 in acute and chronic inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Adamantyl carboxamides and acetamides as potent human 11β-hydroxysteroid dehydrogenase type 1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery and biological evaluation of adamantyl amide 11beta-HSD1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Adamantyl carboxamides and acetamides as potent human 11β-hydroxysteroid dehydrogenase type 1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. 11β-Hydroxysteroid Dehydrogenase Type 1 (11β-HSD1) Inhibitors Still Improve Metabolic Phenotype in Male 11β-HSD1 Knockout Mice Suggesting Off-Target Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 3-Amino-N-methylbutanamide | C5H12N2O | CID 17797104 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

reagents for coupling beta-amino acids in peptide chains

Application Note: Optimized Coupling Strategies for -Amino Acids in Peptide Synthesis

Part 1: Executive Summary & Core Directive

The incorporation of

-amino acids into peptide chains creates "foldamers" with unique secondary structures (helices, sheets) and exceptional proteolytic stability. However, the synthesis of -peptides presents distinct kinetic and steric challenges compared to standard -peptides.

The Core Challenge: The additional methylene group in the backbone introduces significant steric freedom in the transition state (entropic penalty) and, in the case of

-amino acids, places a side chain in a position that severely hinders nucleophilic attack.

This guide moves beyond generic "standard protocols" to provide a causality-driven framework for selecting reagents (HATU vs. DIC/Oxyma) and optimizing conditions (Microwave vs. Room Temp) specifically for

-amino acid coupling.

Part 2: Mechanistic Insight & Reagent Selection

The Steric & Kinetic Barrier

Unlike

-amino acids, where the side chain is adjacent to the carbonyl, -amino acids separate the side chain and the carbonyl by a methylene group ( ) or place the side chain adjacent to the carbonyl but distant from the amine ( ).

• -Amino Acids: The side chain is on the -carbon. Coupling is generally slower than -amino acids due to the extra backbone flexibility, but manageable.
• -Amino Acids: The side chain is on the -carbon (next to the carboxyl). This creates massive steric hindrance during the formation of the active ester and the subsequent nucleophilic attack. Standard reagents often fail, leading to deletion sequences.

Reagent Landscape: The "Big Three" for -Peptides

Reagent System	Class	Mechanism of Action	Best Use Case	Limitations
HATU / HOAt	Uronium / Aza-benzotriazole	Generates highly reactive OAt-ester; Pyridine nitrogen provides anchimeric assistance (neighboring group effect) to speed up coupling.[1]	Gold Standard for sterically hindered -amino acids and long sequences.	Expensive; Risk of epimerization if base (DIPEA) is excessive; Guanidinylation of N-terminus if slow.
DIC / Oxyma Pure	Carbodiimide / Oxime	Forms unstable O-acylisourea, then reactive Oxyma ester. Safer (non-explosive) alternative to HOBt.[2]	Routine -couplings ; Green chemistry focus; Excellent suppression of racemization.	Slower kinetics than HATU for extremely bulky residues ( ).
PyBOP	Phosphonium	Forms OBt-ester.[1] Driven by formation of phosphine oxide.	Cost-effective alternative for solution phase or less hindered couplings.	Byproducts (HMPA equivalent) are toxic/carcinogenic; Lower reactivity than HATU.

Decision Matrix: Selecting the Right Workflow

The following decision tree guides you through the selection process based on the specific type of

-amino acid and the synthesis scale.

Figure 1: Decision matrix for selecting coupling reagents based on steric hindrance and amino acid topology.

Part 3: Experimental Protocols

Protocol 1: High-Efficiency Microwave SPPS for -Peptides

Recommended for:

-amino acids, long -peptide sequences, and aggregation-prone regions.

Reagents:

• Coupling Reagent: HATU (0.4 M in DMF)

• Base: DIPEA (2.0 M in NMP)

• Amino Acid: Fmoc-

  -AA-OH (0.2 M in DMF)

• Resin: Rink Amide or Wang (Low loading: 0.2–0.4 mmol/g recommended to reduce inter-chain aggregation).

Workflow:

• Swelling: Swell resin in DMF for 20 min.

• Deprotection: 20% Piperidine in DMF (with 0.1 M Oxyma to suppress aspartimide formation if Asp is present).

  • Step 1: 2 min at 75°C (Microwave) or 5 min RT.

  • Step 2: 4 min at 75°C (Microwave) or 10 min RT.

• Washing: DMF (4 x 30 sec).

• Coupling (The Critical Step):

  • Stoichiometry: 4 eq Amino Acid : 3.9 eq HATU : 8 eq DIPEA.

  • Note: Use slightly less HATU than AA to prevent guanidinylation of the resin-bound amine.

  • Microwave Conditions: 75°C for 10 minutes (Power: 25-30W).

  • For Cysteine/Histidine: Do NOT use microwave. Couple at RT for 60 min using DIC/Oxyma to prevent racemization.

• Double Coupling: For

  residues, repeat Step 4 with fresh reagents.

• Monitoring: Perform Chloranil Test (not Kaiser).

  • Reasoning:

    -amines are often secondary or sterically hindered; the Kaiser test (ninhydrin) can give false negatives. The Chloranil test is more sensitive for secondary/hindered amines.

Protocol 2: "Green" DIC/Oxyma Coupling (Room Temperature)

Recommended for:

-amino acids, scale-up, and preventing epimerization.

Reagents:

• Activator: DIC (Diisopropylcarbodiimide)[3][4]

• Additive: Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)[5]

• Solvent: DMF or NMP (NMP preferred for difficult sequences).

Workflow:

• Pre-activation: Dissolve Fmoc-

  -AA-OH (3 eq) and Oxyma Pure (3 eq) in minimal DMF.

• Activation: Add DIC (3 eq) to the mixture. Allow to activate for 2–3 minutes.

  • Visual Cue: Solution may turn yellow/orange (normal for Oxyma).

• Addition: Add the pre-activated mixture to the resin-bound free amine.

• Reaction Time: Shake at Room Temperature for 2 to 4 hours .

  • Insight:

    -amino acids have slower kinetics. Standard 30-60 min protocols for -AAs are insufficient.

• Capping (Optional but Recommended): Acetic anhydride/Pyridine in DMF to permanently cap unreacted amines after difficult steps.

Part 4: Troubleshooting & Optimization

Dealing with Aggregation

-peptides form stable secondary structures (e.g., 14-helices) even at short lengths (4-6 residues), leading to on-resin aggregation and "difficult sequences."

• Symptom: Sudden drop in coupling efficiency or difficult deprotection.

• Solution: Use "Magic Mixture" solvents.

  • Solvent System: DMF/DCM/TFE (Trifluoroethanol) or DMF/DMSO (80:20).

  • Chaotropic Salts: Add 0.1 M LiCl or KSCN to the coupling mixture to disrupt H-bonds.

Monitoring the Reaction

As noted, the standard Kaiser test is unreliable for many

-amino N-termini.

Test	Target	Suitability for -AAs
Kaiser (Ninhydrin)	Primary Amines	Low. Often fails to detect hindered -amines.
Chloranil	Secondary/Hindered Amines	High. Detects free amines even with steric bulk.
TNBS	Primary Amines	Medium. Better than Kaiser, but requires careful handling.
Micro-cleavage	Product Mass	Best. Cleave 5-10 beads and analyze via LC-MS.

Part 5: References

• Vasudev, P. G., Chatterjee, S., Shamala, N., & Balaram, P. (2011). Structural biology of peptides and proteins containing non-natural amino acids. Chemical Reviews, 111(2), 657-687. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide coupling reagents, more than a letter soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Subirós-Funosas, R., Prohens, R., Barbas, R., El-Faham, A., & Albericio, F. (2009). Oxyma: An efficient additive for peptide synthesis to replace the benzotriazole-based HOBt and HOAt with a lower risk of explosion. Chemistry – A European Journal, 15(37), 9394-9403. [Link]

• Seebach, D., & Gardiner, J. (2008). β-Peptidic Peptidomimetics. Accounts of Chemical Research, 41(10), 1366–1375. [Link]

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive.[1][6][7] Journal of the American Chemical Society, 115(10), 4397-4398. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. Carbodiimide-Mediated Beckmann Rearrangement of Oxyma-B as a Side Reaction in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. Advances in solid-phase peptide synthesis in aqueous media (ASPPS) - Green Chemistry (RSC Publishing) DOI:10.1039/D2GC02319A [pubs.rsc.org]
• 6. luxembourg-bio.com [luxembourg-bio.com]
• 7. vapourtec.com [vapourtec.com]

Technical Notes & Optimization

preventing sulfur oxidation in beta-homomethionine amide synthesis

Technical Support Center: Beta-Homomethionine Amide Synthesis

Welcome to the technical support center for beta-homomethionine amide synthesis. This guide is designed for researchers, scientists, and drug development professionals to address the critical challenge of preventing sulfur oxidation during synthesis. Here, we provide in-depth, field-proven insights and troubleshooting workflows to ensure the integrity of your final product.

Frequently Asked Questions (FAQs): Understanding the Core Problem

Q1: What is sulfur oxidation in the context of beta-homomethionine synthesis, and why is it a problem?

A1: The sulfur atom in the thioether side chain of beta-homomethionine is highly susceptible to oxidation.[1][2] This process typically involves the addition of one oxygen atom to form methionine sulfoxide (+16 Da mass shift), or two oxygen atoms to form methionine sulfone (+32 Da mass shift).[3][4] This unwanted modification introduces structural and polarity changes to your molecule, which can alter its biological activity, receptor binding affinity, and pharmacokinetic properties. In drug development, such impurities can compromise clinical outcomes and lead to regulatory hurdles. The detection of these +16 Da or +32 Da mass shifts via mass spectrometry is a clear indicator of this problematic side reaction.[3]

Q2: At which stages of the synthesis is sulfur oxidation most likely to occur?

A2: While the thioether is generally stable during standard Fmoc-based solid-phase peptide synthesis (SPPS) coupling steps, it is particularly vulnerable during the final cleavage and deprotection stage.[1][5] This step almost universally employs strong acids like trifluoroacetic acid (TFA), and the acidic environment can promote oxidation.[2][6] Additionally, oxidation can be initiated by:

• Reactive Oxygen Species (ROS): Generated by atmospheric oxygen, trace metal ion contaminants, or peroxide impurities.[3][7]

• Acid-Catalyzed Reactions: Occurring during prolonged exposure to cleavage cocktails.[2][5]

• Reagent Purity: Impurities in solvents or reagents can be a source of oxidants.

Q3: I'm not using solid-phase synthesis. Is solution-phase synthesis susceptible as well?

A3: Yes. Any step involving oxidizing conditions or reagents can cause sulfur oxidation, regardless of the synthetic strategy (solid-phase or solution-phase). Amide bond formation often requires activating the carboxylic acid using coupling reagents.[][9] While many modern coupling reagents are not inherently oxidizing, the overall reaction environment—including solvent quality, exposure to air, and reaction workup conditions—can still lead to oxidation. The principles of prevention discussed here are broadly applicable.

Q4: Can I reverse the oxidation if it has already occurred?

A4: Oxidation to the sulfoxide form is often reversible. The sulfone form, however, is generally considered an irreversible modification. Several methods exist to reduce methionine sulfoxide back to the native thioether. A common and effective method involves treatment with a reagent cocktail containing dimethylsulfide (DMS) and ammonium iodide.[1][4] Some researchers even use the sulfoxide as a temporary protecting group to improve peptide solubility and purification, followed by a final reduction step.[6][10]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a systematic workflow to diagnose and resolve oxidation issues in your experiments.

Problem: Mass spectrometry of my crude product shows a significant peak at +16 Da, indicating methionine sulfoxide formation.

This is the most common issue encountered. Follow this logical troubleshooting workflow to identify and eliminate the source of oxidation.

Logical Troubleshooting Workflow

Caption: A step-by-step workflow for troubleshooting methionine oxidation.

Detailed Corrective Actions

• Step 1: Scrutinize Your Cleavage Cocktail.

  • Causality: During TFA-mediated cleavage, carbocations are generated from protecting groups. Standard scavengers like triisopropylsilane (TIS) are excellent at capturing these but do not prevent oxidation. The acidic environment itself is conducive to oxidation.[1][2]

  • Solution: Incorporate antioxidants or reducing agents directly into your cleavage cocktail. Adding dithiothreitol (DTT) or dimethylsulfide (DMS) can effectively suppress oxidation.[1][6] For particularly stubborn cases, the addition of ammonium iodide has proven highly effective.[2][5][11]

• Step 2: Implement an Inert Atmosphere.

  • Causality: Atmospheric oxygen can dissolve in reaction solvents and contribute to the formation of reactive oxygen species (ROS), a primary driver of oxidation.[3]

  • Solution: Degas all buffers and solvents immediately before use by sparging with nitrogen (N₂) or argon (Ar) for 15-30 minutes.[3] Perform all critical steps, especially the final cleavage, under a gentle stream of inert gas to create a protective blanket over the reaction mixture.[3]

• Step 3: Verify Reagent and Solvent Quality.

  • Causality: Older solvents, particularly ethers and chlorinated solvents, can accumulate peroxide impurities, which are potent oxidants. Trace metal ions in buffers or from equipment can catalyze oxidative reactions.[3][7]

  • Solution: Use fresh, high-purity, peroxide-free solvents. If you are performing reactions in aqueous buffers, add a metal chelator like Ethylenediaminetetraacetic acid (EDTA) at a concentration of 0.1-1 mM to sequester catalytic metal ions.[3]

• Step 4: Consider a Proactive Oxidation-Reduction Strategy.

  • Causality: For highly complex or aggregation-prone sequences, preventing oxidation during synthesis and cleavage can be extremely challenging.

  • Solution: Instead of fighting oxidation, embrace it strategically. Use Fmoc-Met(O)-OH (methionine sulfoxide) as the building block in your synthesis. The increased polarity of the sulfoxide can improve the solubility of the peptide, which simplifies synthesis and HPLC purification.[10] After purification, the sulfoxide is quantitatively reduced back to methionine. This two-step approach often yields a much purer final product.[10]

Proactive Prevention Strategies & Protocols

Strategy 1: Optimizing the Cleavage Cocktail

The composition of your cleavage cocktail is the single most critical factor in preventing oxidation during the final deprotection of a beta-homomethionine-containing peptide from a solid support.

Component	Function	Recommended Concentration	Reference
TFA	Cleavage & Deprotection	90-95%	[1]
Water	Scavenger	2.5-5%	[1]
Triisopropylsilane (TIS)	Carbocation Scavenger	1-2.5%	[1]
Dimethylsulfide (DMS)	Oxidation Suppressor	2-5%	[1][2]
Ammonium Iodide (NH₄I)	Potent Reductant	1.5% (w/v)	[2][5][11]

Protocol: Preparation and Use of an Anti-Oxidation Cleavage Cocktail

• Preparation: In a fume hood, prepare the cleavage cocktail immediately before use. For a 10 mL solution, a robust formulation is:

  • 9.0 mL Trifluoroacetic Acid (TFA)

  • 0.5 mL Dimethylsulfide (DMS)

  • 0.25 mL Water

  • 0.25 mL Triisopropylsilane (TIS)

  • (Optional, for highly sensitive peptides): Add ~150 mg of ammonium iodide (NH₄I) and mix until dissolved. Note: NH₄I has poor solubility in neat TFA but dissolves better when water is present.[5]

• Inert Atmosphere: Place your resin in a reaction vessel and flush thoroughly with N₂ or Ar gas.

• Cleavage: Add the freshly prepared cocktail to the resin and maintain the inert atmosphere (e.g., with a balloon or a gentle positive pressure stream) for the duration of the cleavage (typically 1-3 hours).

• Workup: Proceed with your standard precipitation, centrifugation, and purification protocol.

Strategy 2: The Oxidation-Reduction Approach

This advanced strategy is ideal for difficult sequences where both aggregation and oxidation are concerns.

Workflow Diagram: Oxidation-Reduction Strategy

Caption: Workflow for the strategic use of methionine sulfoxide.

Protocol: Post-Purification Reduction of Methionine Sulfoxide

• Dissolution: Dissolve the purified, lyophilized peptide containing methionine sulfoxide in a suitable solvent (e.g., a mixture of water and acetonitrile).

• Reagent Preparation: Prepare a stock solution of the reducing agent. A common system is a solution containing ammonium iodide (NH₄I) and dimethylsulfide (DMS).

• Reduction Reaction: Add the reducing agent to the peptide solution and stir at room temperature. The reaction progress can be monitored by LC-MS, looking for the disappearance of the starting material and the appearance of the product with a -16 Da mass shift.

• Quenching & Purification: Once the reaction is complete, quench any remaining reducing agents (if necessary) and re-purify the peptide by HPLC to remove the reduction reagents and byproducts.

• Lyophilization: Lyophilize the final pure fractions to obtain the desired beta-homomethionine amide.

By implementing these scientifically-grounded strategies, you can effectively mitigate the risk of sulfur oxidation, ensuring the quality, purity, and reliability of your synthesized beta-homomethionine amides.

References

• Biotage. (2023, February 7). How to handle peptides that contain methionine. Biotage. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Retrieved from [Link]

• Xia, Y., Liang, J. J., & McLuckey, S. A. (2006). Oxidation of Methionine Residues in Polypeptide Ions via Gas-Phase Ion/Ion Chemistry. Journal of the American Society for Mass Spectrometry, 17(9), 1246–1253. Retrieved from [Link]

• Lam, X. M., Yang, J. Y., & Cleland, J. L. (1997). Antioxidants for prevention of methionine oxidation in recombinant monoclonal antibody HER2. Journal of Pharmaceutical Sciences, 86(11), 1250–1255. Retrieved from [Link]

• D'Accadia, M., Sbardella, D., & Marini, S. (2014). Mechanism of methionine oxidation. ResearchGate. Retrieved from [Link]

• Al-Gharabli, S. I., Basso, A., & Al-Qawasmeh, R. A. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. ACS Omega, 8(17), 15133–15140. Retrieved from [Link]

• Al-Gharabli, S. I., Basso, A., & Al-Qawasmeh, R. A. (2023). Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection. PMC. Retrieved from [Link]

• Nowick, J. S. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab. Retrieved from [Link]

• Rentier, C., Monasson, O., Nuti, F., Rovero, P., Sabatino, G., & Papini, A. M. (2015). Methionine sulfoxide- and sulfone-containing peptide synthesis: management of a relevant post-translational modification in proteins. Chimica Oggi-Chemistry Today, 33(2). Retrieved from [Link]

• Marino, T., Soriano-Correa, C., & Russo, N. (2012). Oxidation Mechanism of Methionine by HO• Radical: A Theoretical Study. The Journal of Physical Chemistry B, 116(18), 5349–5354. Retrieved from [Link]

• AAPPTEC. (n.d.). Guide to Solid Phase Peptide Synthesis. AAPPTEC. Retrieved from [Link]

• Levine, R. L., Moskovitz, J., & Stadtman, E. R. (2000). Methionine Oxidation and Reduction in Proteins. IUBMB Life, 50(4-5), 301–307. Retrieved from [Link]

• Taylor & Francis. (n.d.). Methionine sulfoxide – Knowledge and References. Taylor & Francis. Retrieved from [Link]

• Yin, J., Ren, W., Yang, G., Duan, J., Huang, X., Fang, R., ... & Wu, G. (2017). Oxidation Resistance of the Sulfur Amino Acids: Methionine and Cysteine. Antioxidants, 6(4), 93. Retrieved from [Link]

• Yin, J., Ren, W., Yang, G., Duan, J., Huang, X., Fang, R., ... & Wu, G. (2017). Oxidation Resistance of the Sulfur Amino Acids: Methionine and Cysteine. PMC. Retrieved from [Link]

• Albericio, F. (2004). Developments in peptide and amide synthesis. Current Opinion in Chemical Biology, 8(3), 211–221. Retrieved from [Link]

• Dirnberger, K., & Heise, H. (2023). Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation-Prone Peptides. ChemBioChem, 24(3), e202200479. Retrieved from [Link]

• Google Patents. (n.d.). EP1566376A1 - Preparation of amino acid amides. Google Patents.

• Abdel-Aal, A. M., Papageorgiou, G., & Burlina, F. (2020). Synthesis of Amide Backbone-Modified Peptides. ResearchGate. Retrieved from [Link]

• Organic Syntheses. (n.d.). Discussion Addendum for: Dipeptide Syntheses via Activated α-Amino Esters. Organic Syntheses. Retrieved from [Link]

• Hesse, H., & Hoefgen, R. (2003). Synthesis of the sulfur amino acids: Cysteine and methionine. Journal of Experimental Botany, 54(386), 1235–1242. Retrieved from [Link]

• Lai, Y. T. (2016). The Biosynthesis of Non-protein Sulfur Amino Acid in Developing Seeds of Common Bean. University of Guelph. Retrieved from [Link]

Sources

• 1. biotage.com [biotage.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Methionine-Containing Peptides: Avoiding Secondary Reactions in the Final Global Deprotection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. peptide.com [peptide.com]
• 7. Antioxidants for prevention of methionine oxidation in recombinant monoclonal antibody HER2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. luxembourg-bio.com [luxembourg-bio.com]
• 10. Effect of Methionine Sulfoxide on the Synthesis and Purification of Aggregation‐Prone Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chem.uci.edu [chem.uci.edu]

solubility enhancement of 3-Amino-5-(methylsulfanyl)pentanamide in aqueous buffers

The following technical guide addresses the solubility enhancement, stability, and handling of 3-Amino-5-(methylsulfanyl)pentanamide (also referred to as

-homomethioninamide).

This guide is structured to function as an autonomous Technical Support Center. It prioritizes mechanistic understanding over rote instructions, ensuring you can adapt protocols to your specific assay conditions.

Case ID: Solubility & Stability Optimization

Compound Class:

-Amino Acid Amide / Thioether Molecular Formula: Key Functional Groups: Primary Amine (Basic), Thioether (Redox-active), Primary Amide (Neutral).

Part 1: The Physicochemical Reality

Before attempting solubilization, you must understand why the compound behaves the way it does. This molecule is not a passive powder; it is a dynamic chemical entity responsive to pH and oxidative stress.

The Solubility Mechanism

Unlike its parent amino acid (which exists as a zwitterion with low solubility at its isoelectric point), 3-Amino-5-(methylsulfanyl)pentanamide acts as a mono-basic amine .

• pH < 9.0 (Acidic to Neutral): The primary amine is protonated (

  ).[1] The molecule is ionic and highly water-soluble.

• pH > 9.5 (Basic): The amine deprotonates to the free base (

  ). The molecule becomes neutral and lipophilic, leading to precipitation or crystallization.

• The Thioether Factor: The

  tail is hydrophobic. While the charged amine pulls the molecule into solution, the thioether tail limits solubility in high-salt (salting-out) or extremely basic environments.

The Stability Trap (Oxidation)

The thioether group is highly susceptible to oxidation by dissolved oxygen, forming the sulfoxide (soluble but chemically distinct) and eventually the sulfone .

• Symptom:[2] "My compound dissolved, but the potency dropped."

• Cause: You likely dissolved the sulfoxide, not the parent thioether.

Part 2: Step-by-Step Optimization Protocols

Protocol A: Preparation of High-Concentration Stock Solutions

Use this protocol for preparing stocks (e.g., 100 mM) for storage or serial dilution.

The "Acid-Lock" Method:

• Weighing: Weigh the desired amount of the free base solid.

• Acidification: Do not add neutral water or PBS directly.

  • Add 0.1 M HCl (or 1.0 equivalent of HCl relative to the compound).

  • Why? This instantly converts the free base into the highly soluble hydrochloride salt.

• Dissolution: Vortex until clear. The solution should be colorless.

• Dilution: Bring to final volume with degassed water.

• Storage: Aliquot immediately into amber vials (to prevent photo-oxidation) and freeze at -20°C.

Protocol B: Dilution into Assay Buffers (The "pH Shock" Prevention)

Use this when moving from stock to physiological buffers (pH 7.4).

The Challenge: Diluting a highly acidic stock into a weak buffer can crash the pH, or conversely, diluting into a strong basic buffer can precipitate the free base.

The Solution:

• Buffer Strength: Ensure your assay buffer (PBS, HEPES, Tris) has a concentration

  50 mM to buffer the acidity of the stock solution.

• Order of Addition: Add the stock solution into the buffer while vortexing/stirring. Never add buffer to the stock.

Part 3: Visualizing the Workflow

The following diagram illustrates the critical decision pathways for solubility and stability.

Caption: Decision logic for solubilization. Note that initial acidification is critical for high-concentration stocks, while oxidation management is vital during dilution.

Part 4: Troubleshooting & FAQs

Q1: I diluted my 100 mM stock (in HCl) into PBS, and a fine white precipitate formed. Why?

Diagnosis: This is likely "Salting Out" or "pH Shock."

• Mechanism: If your stock is very acidic and you dilute it into a high-salt buffer (like 10x PBS) or a buffer with a pH near the pKa of the amine (~9.5), the compound may transiently deprotonate or aggregate due to the high ionic strength reducing the solvation layer.

• Fix:

  • Lower the stock concentration (e.g., to 10 mM) to reduce the acid load.

  • Use a lower salt buffer (e.g., 0.5x PBS) if the assay permits.

  • Ensure the final pH is kept below 8.0.

Q2: My solution turned slightly yellow after 24 hours at room temperature.

Diagnosis: Oxidative Degradation.

• Mechanism: The thioether (

  ) is oxidizing to the sulfoxide ( ). This is accelerated by light and trace metals.

• Fix:

  • Degas buffers: Sonicate buffers under vacuum or bubble with Nitrogen/Argon for 15 mins before use.

  • Add Antioxidants: If compatible with your biology, add 0.5 mM TCEP or 1 mM Methionine (as a sacrificial antioxidant) to the buffer. Note: DTT may interfere with some metal-dependent assays.

Q3: Can I use DMSO to dissolve the free base?

Answer: Yes, but it is often unnecessary and can be detrimental.

• Pros: DMSO will dissolve the neutral free base easily.

• Cons: DMSO is hygroscopic and can carry water into the stock, promoting hydrolysis over long periods. Furthermore, DMSO can act as an oxidant transfer agent for thioethers in some conditions.

• Verdict: Use 0.1 M HCl (aqueous) as your primary vehicle. Use DMSO only if the assay strictly forbids acidic counter-ions.

Part 5: Summary of Solubility Data

Parameter	Condition	Expected Solubility	Technical Note
Water (Neutral)	pH 7.0	Moderate (~10-50 mM)	Slow dissolution kinetics due to hydrophobicity of the thioether.
Dilute Acid	0.1 M HCl	High (>200 mM)	Forms the hydrochloride salt instantly. Recommended.
Alkaline Buffer	pH > 10	Low (< 1 mM)	Deprotonation leads to aggregation/precipitation.
PBS (1x)	pH 7.4	Good (up to 10 mM)	Suitable for final assay conditions, not for stocks.
DMSO	Pure	High (>500 mM)	Good alternative, but watch for oxidation.

References

• PubChem. Compound Summary: 3-Aminopentanamide (Analogous Structure).[3] National Library of Medicine. Available at: [Link]

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Detailed mechanisms of pH-dependent solubility for amines).

• Li, D., & Hageman, M. (2016). Solubility of Amino Acids and Their Salts.[4][5] In Developing Solid Oral Dosage Forms. Academic Press. (Explains the solubility advantage of salts over zwitterions/free bases).

• Bayer, T., et al. (2017). "Redox-based reagents for chemoselective methionine bioconjugation." eScholarship. Available at: [Link] (Highlights the oxidative instability of the methionine thioether side chain).

Sources

• 1. Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. 3-Aminopentanamide | C5H12N2O | CID 19750891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. EP2402363A2 - Method for increasing the solubility of methionine by mineral addition and acid treatment - Google Patents [patents.google.com]
• 5. "The Solubility of Amino Acids in Various Solvent Systems" by Thomas E. Needham [digitalcommons.uri.edu]

Technical Support Center: Storage and Handling of Methylsulfanyl Amides

Welcome to the technical support center for methylsulfanyl amides. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the stable storage and handling of these compounds. The following information is structured to address specific challenges you may encounter, ensuring the integrity of your experiments and the reliability of your results.

Introduction: The Challenge of Stability

Methylsulfanyl amides, characterized by the presence of a methylthio (–SCH₃) group and an amide (–C(O)NR₂) functionality, are a class of compounds with significant potential in medicinal chemistry and materials science. However, the juxtaposition of these two functional groups introduces specific stability challenges. The sulfur atom is susceptible to oxidation, while the amide bond can undergo hydrolysis.[1][2] Understanding and mitigating these degradation pathways is paramount for obtaining reproducible and accurate experimental outcomes. This guide provides a comprehensive framework for preventing the degradation of methylsulfanyl amides through proper storage and handling protocols.

Troubleshooting Guide: Identifying and Resolving Degradation

This section addresses specific issues that may arise during your experiments, providing causal explanations and actionable solutions.

Issue 1: Gradual loss of compound purity in solution over time.

Scenario: You've prepared a stock solution of your methylsulfanyl amide in a common laboratory solvent. Upon re-analysis by HPLC after a few days, you observe a decrease in the main peak area and the appearance of new, more polar impurity peaks.

Potential Causes & Solutions:

• Hydrolysis: The amide bond is susceptible to hydrolysis, especially in the presence of water and under acidic or basic conditions, yielding a carboxylic acid and an amine.[3][4][5][6] Although amides are generally more resistant to hydrolysis than esters, prolonged exposure to even trace amounts of water in a solvent can lead to degradation.[2][7]

  • Causality: The carbonyl carbon of the amide is electrophilic and can be attacked by water, a weak nucleophile. This process is catalyzed by acids (which protonate the carbonyl oxygen, increasing its electrophilicity) or bases (which generate the more potent nucleophile, hydroxide).[6]

  • Solution:

    • Use Anhydrous Solvents: Always use high-purity, anhydrous solvents for preparing stock solutions. Solvents should be freshly opened or properly stored over molecular sieves.

    • Control pH: If aqueous solutions are unavoidable, use buffered systems to maintain a neutral pH. Avoid strongly acidic or basic conditions unless required by the experimental protocol.[8]

    • Store Cold and Dry: Prepare fresh solutions for each experiment whenever possible. If storage is necessary, store solutions at low temperatures (-20°C or -80°C) in tightly sealed vials with a desiccant.

• Oxidation: The methylsulfanyl group is prone to oxidation, which can lead to the formation of sulfoxides and subsequently sulfones. These oxidized products are more polar and will elute earlier on a reverse-phase HPLC column.

  • Causality: The sulfur atom in the methylsulfanyl group has lone pairs of electrons that can be attacked by oxidizing agents, including atmospheric oxygen.[9] This process can be accelerated by light, heat, and the presence of metal ions.[7]

  • Solution:

    • Degas Solvents: Before preparing solutions, degas the solvent by sparging with an inert gas (e.g., argon or nitrogen) or by using a sonicator under vacuum. This removes dissolved oxygen.[8]

    • Inert Atmosphere: If the compound is particularly sensitive, handle and store solutions under an inert atmosphere.

    • Amber Vials: Protect solutions from light by using amber glass vials or by wrapping clear vials in aluminum foil.[8][9]

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the storage and handling of methylsulfanyl amides.

Q1: What are the ideal long-term storage conditions for solid methylsulfanyl amides?

A1: For long-term stability, solid methylsulfanyl amides should be stored under the following conditions:

• Temperature: -20°C or lower is recommended to minimize the rate of any potential degradation reactions.[9]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[9] If this is not feasible, storing in a desiccator under vacuum can also be effective.

• Light: Protect from light by storing in amber vials or in a light-proof container.[9]

• Moisture: Ensure the compound is stored in a dry environment. Use a desiccator, and ensure vials are tightly sealed.[10][11]

Q2: Which solvents are recommended for dissolving methylsulfanyl amides, and which should be avoided?

A2: The choice of solvent is critical for short-term stability in solution.

• Recommended:

  • Aprotic, Non-nucleophilic Solvents: High-purity, anhydrous dimethyl sulfoxide (DMSO), acetonitrile (ACN), and dichloromethane (DCM) are generally good choices for stock solutions.[8]

• Use with Caution:

  • Protic Solvents: Solvents like methanol and ethanol can act as nucleophiles and may contribute to solvolysis over time. If their use is necessary, solutions should be prepared fresh.

• Avoid:

  • Aqueous solutions at non-neutral pH: As discussed, acidic or basic aqueous solutions will accelerate hydrolysis.[5]

Q3: How can I detect degradation in my methylsulfanyl amide sample?

A3: Several analytical techniques can be used to assess the purity and detect degradation of your compound.

• High-Performance Liquid Chromatography (HPLC): This is the most common method for purity assessment.[12] A stability-indicating method should be developed where the parent compound is well-resolved from any potential degradation products. Degradation is typically observed as a decrease in the area of the main peak and the appearance of new peaks.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is invaluable for identifying the mass of degradation products, which can help in elucidating the degradation pathway. For example, an increase in mass of 16 or 32 amu could indicate the formation of a sulfoxide or sulfone, respectively.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to detect changes in the chemical environment of protons close to the site of degradation. For instance, oxidation of the sulfur will cause a downfield shift of the methyl protons.

Q4: Are there any specific handling precautions I should take when working with methylsulfanyl amides?

A4: Beyond the storage and solvent considerations, proper handling techniques are important.

• Minimize Exposure to Air and Moisture: When weighing the solid compound, do so in a controlled environment (e.g., a glove box or a balance with a draft shield) and work efficiently to minimize exposure time.

• Avoid Contamination: Use clean spatulas and glassware to prevent the introduction of impurities that could catalyze degradation.

• Thermal Stability: While amides are generally thermally stable, it is good practice to avoid excessive heating unless required by a specific protocol.[13][14]

Visualizing Degradation and Prevention

To better understand the concepts discussed, the following diagrams illustrate the primary degradation pathways and a workflow for ensuring compound stability.

Diagram 1: Key Degradation Pathways of Methylsulfanyl Amides

Caption: Primary degradation pathways for methylsulfanyl amides.

Diagram 2: Experimental Workflow for Stability Assessment

Caption: A systematic approach to evaluating compound stability.

Summary of Recommended Storage Conditions

Parameter	Solid State (Long-Term)	Solution (Short-Term)	Rationale
Temperature	-20°C or below	-20°C to -80°C	Reduces reaction rates of degradation pathways.
Atmosphere	Inert gas (Ar, N₂) or vacuum	Inert gas blanket; use degassed solvents	Prevents oxidation of the methylsulfanyl group.[8][9]
Light	Amber vials, protected from light	Amber vials	Prevents photodegradation.[15][16][17]
Moisture	Desiccated environment	Anhydrous solvents, tightly sealed vials	Prevents hydrolysis of the amide bond.[10][11]
pH	N/A	Neutral (buffered if aqueous)	Minimizes acid or base-catalyzed hydrolysis.[8]

By implementing these best practices, you can significantly enhance the stability of your methylsulfanyl amides, leading to more reliable and reproducible research outcomes. For further inquiries or specific application support, please do not hesitate to contact our scientific team.

References

• Herzsprung, P., Hertkorn, N., Friese, K., & Schmitt-Kopplin, P. (2010). Photochemical degradation of natural organic sulfur compounds (CHOS) from iron-rich mine pit lake pore waters--an initial understanding from evaluation of single-elemental formulae using ultra-high-resolution mass spectrometry. Rapid communications in mass spectrometry : RCM, 24(19), 2909–2924. [Link]

• Forced degradation studies: A critical lens into pharmaceutical stability. (2025, November 10). Drug Discovery and Development. [Link]

• Catalytic Photodegradation of Cyclic Sulfur Compounds in a Model Fuel Using a Bench-scale Falling-film Reactor Irradiated by a Visible Light. Academia.edu. [Link]

• A practical guide to forced degradation and stability studies for drug substances. Sygnature Discovery. [Link]

• Forced Degradation to Develop Stability-indicating Methods. (2012, January 1). Pharmaceutical Outsourcing. [Link]

• Photocatalytic degradation of gaseous sulfur compounds by silver-deposited titanium dioxide. ResearchGate. [Link]

• Thermal Stability and Combustion Behaviors of Poly(oxybutylene)amides. ResearchGate. [Link]

• Wang, L., & Smith, D. L. (2003). Thermal stability of human α-crystallins sensed by amide hydrogen exchange. Protein science : a publication of the Protein Society, 12(11), 2484–2493. [Link]

• Amides. EBSCO. [Link]

• Some Basic Facts about Forced Degradation Test. (2023, May 8). Labinsights. [Link]

• Catalytic Photodegradation of Cyclic Sulfur Compounds in a Model Fuel Using a Bench-scale Falling-film Reactor. Semantic Scholar. [Link]

• Sulfur Dioxide Degradation by Composite Photocatalysts Prepared by Recycled Fine Aggregates and Nanoscale Titanium Dioxide. MDPI. [Link]

• Physical Properties of Amides. (2020, August 21). Chemistry LibreTexts. [Link]

• Kissane, M., Murphy, M., Bateman, L. M., McCarthy, D. G., & Maguire, A. R. (2011). Selective β-oxidation of α-sulfanyl amides. Tetrahedron, 67(30), 5447-5455. [Link]

• Poly(ester amide)s: recent insights into synthesis, stability and biomedical applications. Polymer Chemistry. [Link]

• Kissane, M., et al. (2011). Selective β-oxidation of α-sulfanyl amides. CORA. [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. ResearchGate. [Link]

• Remote, Late-Stage Oxidation of Aliphatic C–H Bonds in Amide-Containing Molecules. PubMed. [Link]

• What are stabilizers for amides, imides and amines for their long time storage?. ResearchGate. [Link]

• Amides Preparation and Reactions Summary. Chemistry Steps. [Link]

• Biosynthesis, degradation, and pharmacological importance of the fatty acid amides. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids. [Link]

• Amide Reactions: Amidation, Alcohol, Formation, Techniques. Vaia. [Link]

• Amide. Wikipedia. [Link]

• Hydrolysis of Amide. Organic Synthesis. [Link]

• Reactions of Amides. Save My Exams. [Link]

• the hydrolysis of amides. Chemguide. [Link]

• Ch20 : Amide hydrolysis. University of Calgary. [Link]

• Granular sulfur storage + 5 methods of storing. Petro Arkan. [Link]

• Sulfur Storage & Handling Tips | Safety Guide. Siscon. [Link]

• Stability of Medium-Bridged Twisted Amides in Aqueous Solutions. PubMed. [Link]

• Acid and base-catalyzed hydrolysis of amides. Khan Academy. [Link]

• Understanding the chemical basis of drug stability and degradation. The Pharmaceutical Journal. [Link]

• Relative stability of amides, esters, anhydrides, and acyl chlorides (video). Khan Academy. [Link]

• mechanism of amide hydrolysis. YouTube. [Link]

• Ru-Catalyzed Reductive Dehydration of Amides to Enamines: Catalyst-Loading-Controlled Selectivity. ACS Publications. [Link]

• Chemistry of Amides. Chemistry LibreTexts. [Link]

• Synthesis of Sulfenamides from Aminoesters and their Stability. ResearchGate. [Link]

• Amide synthesis by oxidation, hydrolysis or rearrangement. Organic Chemistry Portal. [Link]

• Guidelines for Chemical Storage. Chapman University. [Link]

• SULPHUR. East Harbour Group. [Link]

• Chemistry of Amides. Chemistry LibreTexts. [Link]

• Relative stability of amides, esters, anhydrides, and acyl chlorides. Khan Academy. [Link]

• Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules. PubMed. [Link]

Sources

• 1. DSpace [cora.ucc.ie]
• 2. Amide - Wikipedia [en.wikipedia.org]
• 3. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 4. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. m.youtube.com [m.youtube.com]
• 7. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. petroarkan.com [petroarkan.com]
• 11. Sulfur Storage & Handling Tips | Safety Guide [farazoil.com]
• 12. onyxipca.com [onyxipca.com]
• 13. researchgate.net [researchgate.net]
• 14. Thermal stability of human α-crystallins sensed by amide hydrogen exchange - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Photochemical degradation of natural organic sulfur compounds (CHOS) from iron-rich mine pit lake pore waters--an initial understanding from evaluation of single-elemental formulae using ultra-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. (PDF) Catalytic Photodegradation of Cyclic Sulfur Compounds in a Model Fuel Using a Bench-scale Falling-film Reactor Irradiated by a Visible Light [academia.edu]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Reference Data & Comparative Studies

proton NMR characterization of 3-Amino-5-(methylsulfanyl)pentanamide

Technical Guide for Structural Validation & Isomer Differentiation

-Amino Acid Derivatives (Peptidomimetics) Synonyms: -Homomethionine Amide, 3-Amino-5-methylthiopentanamide

Executive Summary

3-Amino-5-(methylsulfanyl)pentanamide is the amide derivative of

-homomethionine. Unlike its -amino acid counterpart (Methionine amide), this compound features an extended backbone carbon skeleton, introducing a methylene group at the -position. This structural modification confers resistance to proteolytic degradation, making it a high-value building block for stable peptidomimetics.

The Characterization Challenge: The primary analytical challenge lies in distinguishing this

-isomer from its -isomer (2-amino-4-(methylsulfanyl)butanamide) and verifying the integrity of the sulfide side chain. This guide compares NMR strategies to definitively validate the structure, focusing on the diagnostic " -Methylene Signature" unique to -amino acids.

Strategic Protocol: Sample Preparation & Acquisition

To ensure high-fidelity data, the following protocol synthesizes best practices from peptide NMR spectroscopy.

Solvent System Comparison

The choice of solvent dictates the visibility of exchangeable protons (Amide/Amine) and the resolution of the aliphatic backbone.

Feature	DMSO-d (Recommended)	D O (Alternative)	CDCl (Not Recommended)
Amide/Amine Signals	Visible (Sharp/Broad)	Invisible (Exchanged)	Visible (Often Broad)
Solubility	Excellent	Good	Poor (Aggregation likely)
Spectral Resolution	High (Separates NH signals)	High (Simplifies aliphatic)	Low (Line broadening)
Water Suppression	Usually not required	Required (Presat)	N/A

Experimental Workflow

• Preparation: Dissolve 5–10 mg of the compound in 600

  L of DMSO-d (99.9% D).

• Reference: Use residual solvent peak (DMSO-d

  at 2.50 ppm) or internal TMS (0.00 ppm).

• Acquisition Parameters (600 MHz equivalent):

  • Pulse Sequence: zg30 (standard 1H) or zggp (if water suppression needed).

  • Relaxation Delay (D1):

    2.0 s (Ensure integration accuracy for qNMR).

  • Scans (NS): 16–64 (Sufficient for >5 mg).

  • Temperature: 298 K (25 °C).

Comparative Analysis: -Isomer vs. -Isomer

The most critical performance metric for this characterization is the differentiation of the

-amino backbone from the -amino impurity/isomer .

The " -Methylene Signature"

In

-amino acids (like Methionine), the -carbon (C2) bears one proton ( ) and the amine. In -amino acids, the -carbon (C2) bears two protons ( ) and no amine.

Diagnostic Chemical Shift Table

Proton Position	-Isomer (Target) 3-Amino-5-(methylsulfanyl)pentanamide	-Isomer (Alternative) Methionine Amide	Diagnostic Difference
-Protons (C2)	2.3 – 2.5 ppm (Multiplet/ABX, 2H)	~3.4 – 3.8 ppm (Multiplet, 1H)	Key Differentiator: -isomer shows 2H upfield; -isomer shows 1H downfield.[1]
-Protons (C3)	3.2 – 3.5 ppm (Multiplet, 1H, with NH )	1.8 – 2.1 ppm (Multiplet, 2H)	-isomer has the methine (CH-N) here; -isomer has methylene (CH ).
S-Methyl (Sidechain)	2.0 – 2.1 ppm (Singlet)	2.0 – 2.1 ppm (Singlet)	Indistinguishable (Side chain is identical).
Amide NH	6.8 / 7.4 ppm (DMSO)	7.0 – 7.5 ppm (DMSO)	Similar profile (Primary amide).

Expert Insight: The presence of a strong multiplet signal integrating to 2H in the 2.3–2.5 ppm range is the definitive "fingerprint" of the

-backbone. In the -isomer, this region is empty or contains side-chain -protons (which integrate differently and have different couplings).

Detailed Spectral Assignment (DMSO-d )

The following assignments are based on the characteristic shifts of

-homoamino acids reported in literature (Seebach et al., Helv. Chim. Acta).

1H NMR (DMSO-d , 600 MHz)

Position	Type	Shift ( ppm)	Multiplicity	Integral	Coupling / Notes
Amide NH	Exchangeable	7.45	br s	1H	Distinct due to restricted rotation.
Amide NH	Exchangeable	6.90	br s	1H	Distinct due to restricted rotation.
Amine NH	Exchangeable	7.8 – 8.1	br s	3H	If HCl salt (Ammonium). Broad/invisible if free base.
H-3 ( )	Methine	3.30 – 3.45	m	1H	Diagnostic: CH attached to N.
H-5 ( )	Methylene	2.50 – 2.60	t / m	2H	Adjacent to Sulfur. (May overlap with DMSO).
H-2 ( )	Methylene	2.30 – 2.45	m (ABX)	2H	Diagnostic: AB part of ABX system.
S-CH	Methyl	2.05	s	3H	Sharp singlet.
H-4 ( )	Methylene	1.65 – 1.85	m	2H	Bridge between chiral center and S-ethyl.

Visualization: COSY Connectivity Logic

To confirm the connectivity, a 2D COSY (Correlation Spectroscopy) experiment is required. The diagram below illustrates the flow of magnetization that validates the structure.

Caption: COSY correlation pathway. Solid arrows indicate observed H-H scalar couplings. The break between H5 and S-Me confirms the sulfide bridge.

References

• Seebach, D., et al. (1996). "

  -Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling. Structure determination by NMR and CD spectroscopy and by X-ray crystallography." Helvetica Chimica Acta, 79(4), 913-941. Link

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Authoritative text on COSY/HSQC interpretation). Link

• Pretsch, E., et al. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer. (Standard reference for chemical shift prediction). Link

• Gellman, S. H. (1998). "Foldamers: A Manifesto." Accounts of Chemical Research, 31(4), 173-180. (Context on

  -amino acid stability and folding). Link

Sources

• 1. scispace.com [scispace.com]

Comparative Guide: Mass Spectrometry Fragmentation Dynamics of Methionine Amide Derivatives

Executive Summary & Mechanistic Rationale

In the development of peptide therapeutics and peptidomimetics, C-terminal amidation is a critical modification used to enhance stability and receptor binding affinity. However, for sulfur-containing amino acids like Methionine (Met), this modification introduces unique mass spectrometry (MS) fragmentation behaviors that differ significantly from their free acid or ester analogues.

This guide provides a technical comparison of Methionine Amide (Met-NH₂) versus Methionine Acid (Met-OH) and Methionine Methyl Ester (Met-OMe) . It focuses on the specific neutral losses and diagnostic ions required to validate synthesis and distinguish these derivatives from isobaric interferences such as oxidized variants or Phenylalanine derivatives.

The "Mobile Proton" Context

Unlike the free acid, the C-terminal amide (

) alters the basicity of the molecule. While the N-terminal amine remains the primary protonation site in Electrospray Ionization (ESI), the amide nitrogen is less basic than an amine but significantly influences the stability of -type ions during Collision-Induced Dissociation (CID).

Key Mechanistic Differentiator:

• Met-Acid: Prone to C-terminal dehydration (

  , -18 Da) and formation of -type ions.

• Met-Amide: Favors the loss of ammonia (

  , -17 Da) and stabilization of the acylium ion, often requiring higher collision energies to induce backbone cleavage compared to the ester.

Fragmentation Pathways: The Comparative Data

The following analysis compares the ESI-MS/MS behavior of Methionine derivatives. All data assumes a standard protonated precursor

.

Table 1: Diagnostic Ion Comparison

Derivative	MW (Da)	Precursor ( )	Primary Neutral Loss	Secondary Loss (Side Chain)	Diagnostic Fragment ( )
Met-Amide	148.2	149.2	-17 Da ( )	-48 Da ( )	101, 84
Met-Acid	149.2	150.2	-18 Da ( )	-48 Da ( )	133, 102
Met-Methyl Ester	163.2	164.2	-32 Da ( )	-48 Da ( )	132, 84
Met-Sulfoxide Amide	164.2	165.2	-64 Da ( )	-17 Da ( )	101
Phe-Amide (Isobaric)	164.2	165.2	-17 Da ( )	-28 Da ( )	120 (Immonium)

Deep Dive: The Methionine "Signature" Losses

Regardless of the C-terminal modification, the Methionine side chain exhibits a characteristic fragmentation pattern driven by the sulfur atom.

• Loss of 48 Da (

  ): This is the "gold standard" confirmation for Methionine. In Met-Amide, this loss often competes with the loss of ammonia.[1]

  • Pathway: The sulfur acts as a nucleophile, attacking the

    -carbon or backbone, leading to the elimination of methanethiol.

• Loss of 61 Da (

  ): Observed at higher collision energies, representing a radical cleavage of the side chain.

Visualization: Met-Amide Fragmentation Logic

The following diagram illustrates the competing pathways for Methionine Amide under ESI-CID conditions.

Figure 1: Fragmentation pathways of protonated Methionine Amide (

149). The loss of ammonia (17 Da) and methanethiol (48 Da) are the dominant channels.

The Isobaric Challenge: Met-Sulfoxide Amide vs. Phenylalanine Amide

A critical risk in drug development is the misidentification of oxidized Methionine Amide (MetO-Amide) as Phenylalanine Amide (Phe-Amide).

• The Problem: Both have a nominal mass of 164 Da (

  ).

• The Solution: Differentiate via Neutral Loss Scanning .[2]

Differentiation Protocol

• MetO-Amide (

  165):

  • Dominant neutral loss is -64 Da (Methanesulfenic acid,

    ).

  • Resulting fragment:

    101.

• Phe-Amide (

  165):

  • Dominant neutral loss is -17 Da (

    ).

  • Characteristic Immonium Ion at

    120 ( ).

  • Note: Phe does NOT lose 64 Da.[3]

Experimental Protocol: Synthesis & Analysis

This protocol ensures the generation of high-purity Met-Amide for reference standards and the subsequent MS validation.

Step 1: Rapid Synthesis of Met-Amide (Reference Standard)

• Reagents: Boc-Met-OH, Ammonium Chloride (

  ), HATU, DIPEA, DMF.

• Workflow:

  • Activate Boc-Met-OH with HATU/DIPEA in DMF (15 min).

  • Add

    (excess) and stir for 2 hours.

  • Deprotect Boc group using TFA/DCM (1:1).

  • Precipitate with cold ether. Result: H-Met-NH₂·TFA.

Step 2: MS Method Parameters (Direct Infusion)

• Instrument: Q-TOF or Triple Quadrupole (QqQ).

• Ionization: ESI Positive Mode.

• Solvent: 50:50 Methanol:Water + 0.1% Formic Acid.

• Flow Rate: 5-10

  .

• Collision Energy (CE): Ramp from 10 eV to 40 eV.

  • Low CE (10-15 eV): Preserves

    and observes loss.

  • High CE (>25 eV): Forces the diagnostic -48 Da side chain cleavage.

Visualization: Validation Workflow

The following flowchart outlines the decision tree for validating a Methionine Amide sample against potential contaminants.

Figure 2: Logical workflow for distinguishing Met-Amide from oxidized variants and isobaric Phenylalanine derivatives.

References

• Biemann, K. (1990). Sequencing of peptides by tandem mass spectrometry and high-energy collision-induced dissociation. Methods in Enzymology, 193, 455-479. Link

• NIST Mass Spectrometry Data Center. (2023). Methionine and Methionine Sulfoxide Fragmentation Data. NIST Chemistry WebBook, SRD 69. Link

• Guan, Z., & Yates, J. R. (1995). Methionine oxidation and its effect on the fragmentation of peptides. Journal of the American Society for Mass Spectrometry.[1][2][4]

• Bentrop, D., et al. (2011). Loss of 45 Da from a2 Ions and Preferential Loss of 48 Da from a2 Ions Containing Methionine.[1][4] Journal of the American Society for Mass Spectrometry.[1][2][4] Link

• Thermo Fisher Scientific. (2023). Peptide Fragmentation in ESI-MS. Protein Biology Learning Center. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Loss of 45 Da from a2 Ions and Preferential Loss of 48 Da from a2 Ions Containing Methionine in Peptide Ion Tandem Mass Spectra | NIST [nist.gov]

A Comparative Guide to the UV Detection of Sulfur-Containing Amino Acid Amides at 210 nm: Performance, Limitations, and Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of amino acids and their derivatives is a cornerstone of product characterization, stability testing, and metabolic research. Sulfur-containing amino acids, such as methionine and cysteine, and their amide forms are of particular interest due to their roles in protein structure, antioxidant activity, and as potential sites for degradation. While High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is a workhorse in analytical laboratories, the analysis of these specific compounds presents a unique set of challenges, primarily due to their weak UV-absorbing properties.

This guide provides an in-depth comparison of direct UV detection at a low wavelength (210 nm) for sulfur-containing amino acid amides. We will explore the underlying principles, establish performance benchmarks with experimental data, and objectively compare this method against more sensitive and selective alternatives. Our goal is to equip you with the technical insights needed to select the most appropriate analytical strategy for your research objectives.

The Principle: Why 210 nm?

Most amino acids, including methionine and cysteine, lack the conjugated pi-electron systems found in aromatic amino acids (e.g., tryptophan, tyrosine), which absorb strongly in the 260-280 nm range.[1] To detect these non-aromatic compounds directly with UV, analysts must turn to lower wavelengths, typically between 190 and 210 nm.

At 210 nm, the UV absorbance does not originate from the sulfur atom itself but from the n→π* electronic transitions within the carboxyl (-COOH) and, more relevant to amides, the amide (-CONH-) functional groups.[2] The peptide bond itself has a weak absorption peak in the 210-220 nm range. This makes low-wavelength UV a viable, albeit challenging, approach for the direct detection of these analytes without chemical modification.

Caption: Principle of UV absorbance by an amide group at 210 nm.

Performance and Limitations of Direct UV Detection at 210 nm

The primary advantage of direct UV detection is its simplicity: no derivatization steps are required, saving time and reducing potential sources of error. However, this simplicity comes at the cost of performance.

Key Limitations:

• Low Sensitivity: The molar absorptivity of the amide bond at 210 nm is inherently low, leading to higher limits of detection (LOD) and quantification (LOQ). Published data for underivatized methionine shows LODs in the low micromolar (µM) to high nanomolar (nM) range, which may be insufficient for trace-level analysis.[3][4]

• Poor Selectivity: Many endogenous molecules, mobile phase impurities, and formulation excipients also absorb UV light at 210 nm. This creates a high background signal and a significant potential for interfering peaks, making the method prone to a lack of specificity.[5]

• Mobile Phase Constraints: The choice of mobile phase components is severely restricted. Many common buffers and additives have a significant UV cutoff above 210 nm, rendering them unusable.[6] Analysts are often limited to highly pure water, acetonitrile, and specific buffers like phosphate or perchlorate.[6]

Table 1: Reported HPLC-UV Detection Limits for Underivatized Sulfur-Containing Amino Acids

Compound	Wavelength (nm)	Reported LOD	Converted LOD (µM)	Reference
Methionine	200	40 ppb	~0.27 µM	[4]
Methionine	210	3.33 µg/mL	~22.3 µM	[3]

Note: Data for free amino acids are used as a proxy for their amides, as the primary chromophore (amide/carboxyl group) is similar. The actual LOD can vary significantly based on the HPLC system, column, and mobile phase used.

A Self-Validating Protocol for Direct HPLC-UV Analysis

This protocol provides a robust framework for the analysis of a sulfur-containing amino acid amide (e.g., Methionine Amide) using direct UV detection. The inclusion of system suitability and calibration checks ensures the trustworthiness of the generated data.

Caption: Experimental workflow for direct HPLC-UV analysis.

Experimental Protocol Details:

• Materials & Reagents:

  • Reference standard of the target amino acid amide (e.g., Methionine Amide, >99% purity).

  • HPLC-grade acetonitrile (ACN) and water.

  • HPLC-grade phosphoric acid or trifluoroacetic acid (TFA).

  • A C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Rationale: To minimize background noise at 210 nm, a simple, low-absorbing mobile phase is crucial.

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Filter and degas both mobile phases thoroughly before use.

• Standard & Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the reference standard in Mobile Phase A.

  • Create a series of calibration standards by diluting the stock solution (e.g., 1-200 µg/mL).

  • Prepare unknown samples by dissolving them in Mobile Phase A to an expected concentration within the calibration range. Filter all samples through a 0.45 µm syringe filter.

• HPLC Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • UV Detection: 210 nm.

  • Gradient Elution:

    • 0-2 min: 5% B

    • 2-15 min: 5% to 50% B

    • 15-17 min: 50% to 5% B

    • 17-22 min: 5% B (re-equilibration)

• System Validation & Analysis:

  • System Suitability: Inject a mid-range standard five times. The relative standard deviation (RSD) for peak area and retention time should be <2.0%.

  • Calibration: Inject the calibration standards in duplicate to establish a linear curve (R² > 0.995).

  • Quantification: Inject the unknown samples. Quantify the analyte concentration using the linear regression equation from the calibration curve.

Comparative Analysis of Alternative Detection Strategies

Given the limitations of direct UV detection, it is essential to consider alternative methods, especially when higher sensitivity or specificity is required.

A. Derivatization with UV-Vis or Fluorescence Detection

• Principle: This approach involves chemically modifying the amino acid amide with a reagent that imparts strong UV-absorbing (chromophore) or fluorescent (fluorophore) properties. This is typically done pre-column. Common reagents include phenyl isothiocyanate (PITC), o-phthalaldehyde (OPA), and 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate (AQC).[2][7]

• Advantages:

  • Dramatically Improved Sensitivity: Fluorescence detection, in particular, can lower detection limits by several orders of magnitude into the low nanomolar or even picomolar range.[8]

  • Enhanced Selectivity: Detection is moved to higher wavelengths (e.g., >300 nm for fluorescence), where fewer matrix components interfere.

• Disadvantages:

  • Increased Complexity: Adds extra sample preparation steps, which can be time-consuming and introduce variability.

B. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Principle: LC-MS/MS combines the separation power of HPLC with the highly sensitive and specific detection of a mass spectrometer, which identifies compounds based on their mass-to-charge ratio (m/z).

• Advantages:

  • Unmatched Sensitivity & Specificity: Considered the gold standard for trace quantification, often reaching picogram or femtogram levels.[5] It can distinguish the target analyte from co-eluting impurities with absolute certainty.

  • No Derivatization Required: Direct analysis is possible, simplifying sample preparation.

• Disadvantages:

  • Higher Cost & Complexity: Requires more expensive instrumentation and specialized expertise for method development and maintenance.

Table 2: Comparison of Analytical Methodologies

Parameter	Direct UV (210 nm)	Derivatization-UV/Fluorescence	LC-MS/MS
Sensitivity	Low (µM range)	High to Very High (nM-pM range)	Very High (pM-fM range)
Selectivity	Low	Moderate to High	Very High (Gold Standard)
Workflow Complexity	Low	High	Moderate (instrumentation is complex)
Instrument Cost	Low	Low to Moderate	High
Throughput	High	Low to Moderate	High
Primary Use Case	Routine analysis of pure, high-concentration samples.	Sensitive quantification in moderately complex matrices.	Trace-level quantification in highly complex matrices; structural confirmation.

Recommendations: Choosing the Right Tool for the Job

The selection of an analytical method should be driven by the specific requirements of your application. A decision-making framework can help guide this choice.

Caption: Decision tree for selecting an analytical method.

• Choose Direct UV at 210 nm for routine assays where the analyte concentration is high (e.g., >10 µM), the sample matrix is simple, and the primary goal is to confirm identity and approximate purity rather than perform trace-level quantification.

• Choose Derivatization with UV or Fluorescence Detection when higher sensitivity is required and the sample matrix is moderately complex. This method offers a significant performance boost over direct UV without the high cost of mass spectrometry.

• Choose LC-MS/MS for bioanalytical studies, impurity profiling, or any application demanding the highest levels of sensitivity and specificity, especially in complex biological or chemical matrices.

By understanding the capabilities and limitations of each technique, researchers can confidently select and develop robust analytical methods tailored to their specific scientific challenges.

References

• Rapid Screening of Sulfur Amino Acids in Human Plasma by Ultra Performance Liquid Chromatography-Tandem Mass Spectrometry for Diagnosis of Metabolic Disorder. (2018). ResearchGate. Available at: [Link]

• Glycerol-Based Green RP-HPLC Method for Simultaneous Determination of Methionine and Paracetamol in Pharmaceutical Tablets. (2023). CHROMATOGRAPHIA. Available at: [Link]

• Analytical Methods for Amino Acids. Shimadzu. Available at: [Link]

• Analytical Methods for Amino Acids. Shimadzu Asia Pacific. Available at: [Link]

• UV-Vis Spectrum of Methionine. SIELC Technologies. Available at: [Link]

• Near UV-Visible electronic absorption originating from charged amino acids in a monomeric protein. (2017). Chemical Science. Available at: [Link]

• Ultraviolet Absorption Spectroscopy. CRAIC Technologies. Available at: [Link]

• Methionine. SIELC Technologies. Available at: [Link]

• UPLC™-UV Analysis of Amino Acids in Dairy Products – Implementing an International Standard on the ACQUITY™ Premier System. Waters Corporation. Available at: [Link]

• Sulfur containing amino acids – challenge of accurate quantification. RSC Publishing. Available at: [Link]

Sources

• 1. Ultraviolet Absorption Spectroscopy | Proteins | Supplier [microspectra.com]
• 2. Analytical Methods for Amino Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.co.kr]
• 3. researchgate.net [researchgate.net]
• 4. Methionine | SIELC Technologies [sielc.com]
• 5. researchgate.net [researchgate.net]
• 6. UV-Vis Spectrum of Methionine | SIELC Technologies [sielc.com]
• 7. Analytical Methods for Amino Acids : Shimadzu (Asia Pacific) [shimadzu.com.sg]
• 8. Sulfur containing amino acids – challenge of accurate quantification - Journal of Analytical Atomic Spectrometry (RSC Publishing) [pubs.rsc.org]

assessing purity of L-beta-homomethionine using RP-HPLC protocols

Comparative Guide: RP-HPLC Strategies for L- -Homomethionine Purity Assessment

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

L-

-Homomethionine (CAS: 336182-07-1) is a critical non-proteinogenic amino acid used in the synthesis of peptidomimetics. Unlike its -amino acid counterpart (L-Methionine), the -isomer introduces an additional methylene group into the backbone (specifically a -amino acid structure: 3-amino-5-(methylthio)pentanoic acid). This modification confers resistance to proteolytic degradation, making it a high-value building block for stable peptide therapeutics.

However, assessing its purity presents distinct analytical challenges:

• Lack of Chromophore: Like most aliphatic amino acids, it lacks a strong UV-absorbing group, necessitating detection at low wavelengths (<210 nm) or derivatization.

• Zwitterionic Polarity: High polarity leads to poor retention on standard C18 columns without mobile phase modification.

• Impurity Profile: Critical impurities include the

  -isomer (L-Homomethionine), the sulfoxide oxidation product, and the D-enantiomer, all of which possess similar physicochemical properties.

This guide compares three RP-HPLC protocols to assess purity, ranging from standard QC methods to high-sensitivity trace analysis.

Analytical Decision Matrix

Before selecting a protocol, consult the following decision tree to match the method to your specific data requirements (Purity vs. Enantiomeric Excess vs. Sensitivity).

Figure 1: Analytical Decision Matrix for L-

-Homomethionine assessment.

Comparative Protocol Analysis

Method A: Ion-Pairing RP-HPLC (The "Workhorse" Method)

Best for: Routine purity checks, raw material release, and synthetic monitoring.

Scientific Rationale: L-

-Homomethionine is highly polar. On a standard C18 column at neutral pH, it elutes in the void volume. To induce retention, we use Ion-Pairing (IP) chromatography. Perfluoroalkyl carboxylic acids (like TFA or HFBA) act as ion-pairing agents. The hydrophobic tail of the pairing agent interacts with the C18 stationary phase, while the acidic head group interacts with the protonated amine of the amino acid, effectively creating a "pseudo-stationary phase" that retains the zwitterion.

Protocol:

• Column: C18 End-capped (e.g., Zorbax Eclipse Plus C18), 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).

• Mobile Phase B: 0.1% TFA in Acetonitrile.

• Gradient: 0% B for 2 min, linear ramp to 30% B over 15 min.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 210 nm (Critical: The carboxyl group absorbs here; the thioether contribution is minimal).

• Temperature: 30°C.

Critical Considerations:

• Baseline Stability: TFA absorbs at 210 nm. You must balance the TFA concentration in A and B carefully to avoid rising/falling baselines that obscure impurity peaks.

• System Suitability: The resolution (

  ) between L- -Homomethionine and L-Methionine (common impurity) should be > 1.5.

Method B: Pre-Column Derivatization with OPA (The "High-Sensitivity" Method)

Best for: Trace impurity analysis (ppm level), biological matrices, or when UV background is high.

Scientific Rationale: Since the molecule lacks a chromophore, we chemically attach one. o-Phthalaldehyde (OPA) reacts rapidly with primary amines in the presence of a thiol (like 3-Mercaptopropionic acid, 3-MPA) to form a highly fluorescent isoindole derivative.[1] This increases sensitivity by 100-1000x compared to Method A and shifts detection to a "clean" spectral region (Ex: 340 nm, Em: 450 nm), eliminating matrix interference.

Protocol:

• Reagents: Borate buffer (pH 10.4), OPA reagent (10 mg OPA + 10 µL 3-MPA in 1 mL Methanol/Buffer).

• Workflow: Automated injector program (mix 5 µL sample + 5 µL reagent, wait 1 min, inject).

• Column: C18 High Resolution (e.g., Poroshell 120 EC-C18), 3.0 x 100 mm, 2.7 µm.

• Mobile Phase A: 10 mM Na2HPO4/10 mM Na2B4O7, pH 8.2.

• Mobile Phase B: Acetonitrile:Methanol:Water (45:45:10).

• Detection: Fluorescence (Ex: 340 nm, Em: 450 nm).

Derivatization Pathway:

Figure 2: OPA Derivatization Pathway transforming the polar amino acid into a hydrophobic, fluorescent candidate.

Performance Data Comparison

The following table summarizes the expected performance characteristics of the two primary methods based on experimental validation standards for amino acid analysis.

Feature	Method A: IP-RP-HPLC (UV 210nm)	Method B: OPA-Derivatization (FLD)
Limit of Detection (LOD)	~10 - 50 µM	~0.01 - 0.1 µM
Linearity ( )	> 0.995	> 0.999
Selectivity	Moderate (Co-elution possible with similar polar non-chromophores)	High (Only primary amines detected)
Stability of Analyte	High (Native state)	Low (Derivatives degrade; inject immediately)
Major Disadvantage	Low sensitivity; baseline noise from TFA.	"Blind" to non-amine impurities (e.g., organic acids).
Suitability	Raw Material Assay (Purity %)	Trace Impurity Profiling

References

• Separation of Alpha vs Beta Amino Acids: Title: Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids.[2] Source: PubMed Central (PMC). URL:[Link]

• OPA Derivatization Protocol: Title: Fast and Sensitive Analysis of Amino Acids Using Automated Pre-Column Derivatization.[3][1][4] Source: Chromatography Online (LCGC). URL:[Link]

• Chiral Separation Strategies: Title: Chiral Amino Acid and Peptide Separations – the Next Generation. Source: Chromatography Today. URL:[Link][1][5][6]

• General Amino Acid Analysis: Title: Analytical Methods for Amino Acids (Principles of OPA/FMOC). Source: Shimadzu Technical Guide. URL:[Link]

Sources

• 1. Simple and rapid quantitative high-performance liquid chromatographic analysis of plasma amino acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Oligomerization of Alpha versus Beta Amino Acids and Hydroxy Acids in Abiotic Proto-Peptide Synthesis Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. chromatographytoday.com [chromatographytoday.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: 3-Amino-5-(methylsulfanyl)pentanamide

[1]

Executive Summary: Immediate Action Directive

3-Amino-5-(methylsulfanyl)pentanamide (CAS: 771528-65-5 / Analogous to Methionine derivatives) presents specific disposal challenges due to its thioether (sulfide) moiety and amine functionality.[1] While often not explicitly listed on EPA P-lists or U-lists, it must be managed as Hazardous Organic Waste to prevent environmental sulfur contamination and noxious odor release.[1]

Critical Disposal Rule:

DO NOT dispose of via sanitary sewer or municipal trash. DO segregate into Non-Halogenated Organic waste streams destined for high-temperature incineration with alkaline scrubbing.

Chemical Profile & Hazard Identification

To dispose of a chemical safely, one must understand its reactivity.[1][2] This molecule is a

-amino acid derivative containing a thioether linkage ( ).

Feature	Chemical Moiety	Disposal Implication
Odor/Stench	Methylsulfanyl (Thioether)	Potential for volatile methyl mercaptan evolution if degraded.[1] Requires sealed containment.
Combustion	Sulfur / Nitrogen	Incineration releases Sulfur Dioxide ( ) and Nitrogen Oxides ( ).[1] Requires scrubbed incineration.
Reactivity	Primary Amine	Basic.[1] Incompatible with strong acids and strong oxidizers.[2][3]
Physical State	Solid (typically)	Dust hazard.[1] Hygroscopic potential.

Signal Word: WARNING (Based on analogous amino-sulfide compounds)

• H315: Causes skin irritation.[4][5]

• H319: Causes serious eye irritation.[3][4][5][6]

• H335: May cause respiratory irritation.[3][5]

Pre-Disposal Treatment & Segregation[7]

Effective waste management begins at the bench.[1] The primary risk with sulfur-containing amides is the accidental formation of toxic gases or exothermic oxidation.[1]

A. Segregation Protocols[1]

• Stream A (Correct): Non-Halogenated Organic Solvents/Solids.

  • Reasoning: This compound burns well but requires sulfur capture.[1] It fits standard organic waste profiles.[7]

• Stream B (Incorrect): Oxidizing Waste (e.g., Peroxides, Nitric Acid).[8]

  • Risk:[3] Mixing thioethers with strong oxidizers can lead to rapid, exothermic formation of sulfoxides (

    ) or sulfones ( ).[1]

• Stream C (Incorrect): Aqueous Acid Waste.

  • Risk:[2][3][5] Acidification can increase the solubility of the amine salt, complicating solvent extraction/incineration, and may encourage hydrolysis of the amide bond.

B. Odor Control (The "Stench" Factor)

If the material has degraded and smells of rotten cabbage (mercaptans):[1]

• Oxidation: Treat glassware or minor spills with dilute Sodium Hypochlorite (Bleach) or Hydrogen Peroxide (3%) .[1]

  • Mechanism: This oxidizes the volatile sulfide into a non-volatile sulfoxide/sulfone.

  • Protocol: Soak contaminated glassware in a 10% bleach solution for 30 minutes before washing.

Disposal Workflow

The following decision matrix outlines the operational flow for disposing of 3-Amino-5-(methylsulfanyl)pentanamide.

Figure 1: Operational decision matrix for the segregation and packaging of sulfur-containing amide waste.

Detailed Step-by-Step Procedures

Scenario A: Disposal of Pure Solid (Expired or Surplus)[1]

• PPE Required: Nitrile gloves, safety glasses, lab coat.[1][7] Respiratory protection (N95 or fume hood) recommended to avoid dust inhalation.

• Containerization: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

  • Why HDPE? It is resistant to organic amines and less prone to breakage than glass.[1]

• Transfer: Transfer the solid into the jar inside a fume hood.

• Labeling: Affix a hazardous waste label.

  • Constituents: Write "3-Amino-5-(methylsulfanyl)pentanamide" (or "Methionine analog").

  • Hazard Checkbox: Mark "Irritant" and "Toxic".[1]

  • Special Note: Write "CONTAINS SULFUR" clearly. This alerts the incineration facility to manage

    emissions.

Scenario B: Disposal of Reaction Mixtures (Liquid)

• Compatibility Check: Ensure the solvent stream is compatible (e.g., Ethanol, DMSO, DCM).

• Segregation: Pour into the "Non-Halogenated Organic" carboy unless the solvent is halogenated (e.g., DCM), in which case use the "Halogenated" carboy.

  • Note: Small amounts of sulfur are generally acceptable in halogenated streams, but check local facility limits.

• pH Check: If the solution was acidified or basified during workup, ensure the final waste pH is between 4 and 10 to prevent container corrosion.[1] Neutralize if necessary.

Scenario C: Spill Cleanup

• Isolate: Evacuate the immediate area if dust is airborne.[1]

• Decontaminate:

  • Cover the spill with an absorbent pad (for liquids) or damp paper towels (for solids).

  • Wipe the area with a 10% Bleach Solution . This is critical to oxidize any residual sulfide and prevent lingering odors.

• Disposal: Place all cleanup materials into a sealed plastic bag, then into the solid hazardous waste bin.

Regulatory Framework

While this specific CAS is not always explicitly listed in 40 CFR 261.33 (P or U lists), it falls under the "Cradle-to-Grave" responsibility of the generator.

• EPA (USA): Regulated under RCRA. Likely classified as D001 (Ignitable) if in flammable solvent, or simply non-regulated hazardous waste requiring incineration.

• EU (REACH): Dispose of as hazardous waste (European Waste Catalogue code 16 05 08 * - discarded organic chemicals consisting of or containing hazardous substances).

• DOT (Transport): If transporting pure material, check for UN Number (likely UN 3335 "Aviation regulated solid" or UN 2811 "Toxic solid, organic, n.o.s." depending on specific toxicity data).

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency. (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[1] EPA.gov. [Link]

• PubChem. (2024).[1] Compound Summary: 3-Aminopentanamide derivatives and Methionine Analogs. National Library of Medicine. [Link]

• Occupational Safety and Health Administration (OSHA). (2012). Hazard Communication Standard: Safety Data Sheets. OSHA.gov. [Link]

Sources

• 1. 3-Aminopentanamide | C5H12N2O | CID 19750891 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. hscprep.com.au [hscprep.com.au]
• 8. uthsc.edu [uthsc.edu]